2-Bromo-5-fluoro-1,3-diisopropylbenzene

Core Science & Biosynthesis

Electrophilic aromatic substitution on 1,3-diisopropylbenzene

Technical Whitepaper: Steric Control in the Functionalization of 1,3-Diisopropylbenzene

Executive Summary The electrophilic aromatic substitution (EAS) of 1,3-diisopropylbenzene (m-DIPB) represents a classic study in the competition between electronic activation and steric hindrance. While the isopropyl groups are strong activating groups (ortho/para directors), their bulk creates a "steric fortress" at the 2-position, rendering it kinetically inaccessible under standard conditions. This guide analyzes the regiochemical outcomes of EAS on m-DIPB, provides a validated protocol for 4-substitution, and details the alternative synthetic strategies required to access the sterically congested 2-position.

Part 1: Mechanistic Framework & Regiochemical Control[1]

The regioselectivity of 1,3-diisopropylbenzene is governed by the "Buttressing Effect," where the two isopropyl groups flank the C2 position, creating a steric wall that prevents the approach of electrophiles despite the position being electronically activated.

The Regioselectivity Paradox

• Position 2 (The Forbidden Zone): Located between two bulky isopropyl groups. Although electronically activated (ortho to both alkyl groups), the steric hindrance prevents the formation of the tetrahedral intermediate (Wheland intermediate). Direct EAS here is virtually impossible.

• Position 4/6 (The Sweet Spot): Ortho to one isopropyl group and para to the other. This position benefits from strong electronic activation with significantly less steric strain.[1] This is the exclusive site of mono-substitution under kinetic control.

• Position 5 (The Dead Zone): Meta to both alkyl groups. There is no resonance stabilization for the carbocation intermediate at this position, making it the least reactive site electronically.

Visualization of Steric vs. Electronic Control

Figure 1: Regiochemical map of 1,3-diisopropylbenzene showing the divergence of reaction pathways based on steric and electronic factors.

Part 2: Key Transformations & Protocols

Case Study: Nitration (Synthesis of 4-Nitro-1,3-diisopropylbenzene)

Nitration is the benchmark reaction for assessing EAS activity.[1] The following protocol is optimized to prevent over-nitration and ensure regioselectivity at the 4-position.

Reaction Scheme: 1,3-Diisopropylbenzene + HNO3/H2SO4 → 4-Nitro-1,3-diisopropylbenzene[1]

Quantitative Data Summary:

Parameter	Specification	Note
Limiting Reagent	1,3-Diisopropylbenzene	To prevent dinitration
Temperature	< 10°C (Addition), < 25°C (Stirring)	Higher temps lead to 4,6-dinitro products
Solvent	Acetic Anhydride or DCM	Moderates reactivity
Typical Yield	75-85%	4-isomer is >95% of crude mixture

Detailed Experimental Protocol (Self-Validating)

Objective: Synthesis of 4-nitro-1,3-diisopropylbenzene.

Materials:

• 1,3-Diisopropylbenzene (10.0 g, 61.6 mmol)[1]

• Nitric Acid (70%, 4.5 mL, ~70 mmol)[1]

• Sulfuric Acid (conc., 10 mL)

• Acetic Anhydride (20 mL) - Acts as solvent and generates acetyl nitrate (mild nitrating agent)[1]

• Dichloromethane (DCM) for extraction.[1]

Step-by-Step Methodology:

• Preparation of Nitrating Agent: In a 100 mL round-bottom flask, cool 20 mL of acetic anhydride to 0°C using an ice-salt bath.

• Acid Addition: Carefully add 4.5 mL of 70% nitric acid dropwise. Caution: Exothermic.[1] Maintain temperature below 5°C.[1][2]

• Substrate Addition: Add 10.0 g of 1,3-diisopropylbenzene dropwise over 20 minutes. The solution will turn yellow.[3]

• Catalysis (Optional but recommended for speed): Add 2 drops of conc. H2SO4.[1][2][3][4][5]

• Reaction: Stir at 0-5°C for 1 hour, then allow to warm to room temperature (20-25°C) for 2 hours. Monitor by TLC (Hexane/EtOAc 9:1).[1] The starting material spot (high Rf) should disappear.

• Quench: Pour the mixture onto 100 g of crushed ice/water. Stir vigorously to hydrolyze the acetic anhydride.

• Extraction: Extract the aqueous mixture with DCM (3 x 50 mL).

• Wash: Wash the combined organics with sat. NaHCO3 (until bubbling stops) and then brine.

• Purification: Dry over MgSO4 and concentrate in vacuo. The resulting yellow oil is sufficiently pure for most applications. If necessary, purify via flash chromatography (Silica, 100% Hexanes → 5% EtOAc/Hexanes).[1]

Validation Check:

• 1H NMR (CDCl3): Look for the diagnostic aromatic pattern.[2] The C2 proton appears as a singlet (or narrow doublet) at ~7.2 ppm, while the C5/C6 protons appear as doublets. The disappearance of the C4 proton confirms substitution.

Part 3: The "Impossible" Transformation (Accessing Position 2)

Direct functionalization of the 2-position is impossible via EAS. Researchers requiring 2-substituted derivatives (e.g., for propofol analogs or specific ligand architectures) must use an indirect synthetic strategy .[1]

The Sandmeyer Strategy: Instead of forcing an electrophile between the isopropyl groups, the synthesis must start with a nitrogen functionality already in place (using commercially available 2,6-diisopropylaniline) and convert it via diazonium chemistry.

Workflow Visualization:

Figure 2: Indirect synthetic route to access the sterically hindered 2-position, bypassing EAS limitations.

Expert Insight: This approach was successfully utilized in the synthesis of propofol antagonism probes. The 2-chloro-1,3-diisopropylbenzene was synthesized from 2,6-diisopropylaniline via the Sandmeyer reaction (CuCl/HCl), achieving a 45% yield, whereas direct chlorination of m-DIPB yields exclusively the 4-chloro isomer.

References

• Functionalization of 1,3-Diisopropylbenzene

  • Title: Functionalization of 1,3-Diisopropylbenzene to Probe the Antagonism of Propofol Anesthesia.

  • Source: National Institutes of Health (PMC).[1]

  • URL:[Link]

  • Relevance: Validates the difficulty of C2 substitution and provides the Sandmeyer protocol for 2-chloro-1,3-diisopropylbenzene.

• General Nitration Protocols

  • Title: Nitration of Substituted Aromatic Rings and Rate Analysis.[1][4]

  • Source: St. Mary's College of California.[1]

  • URL:[Link]

  • Relevance: Provides the foundational methodology for nitrating activ

• Friedel-Crafts Mechanistic Data

  • Title: Friedel-Crafts Acylation Mechanism and Regiochemistry.[1]

  • Source: University of Wisconsin-Madison (Chem 344).[1]

  • URL:[Link]

  • Relevance: Confirms the para-directing nature (relative to alkyl groups)

Sources

• 1. 1,3-Diisopropylbenzene | C12H18 | CID 7450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pharmacy.tiu.edu.iq [pharmacy.tiu.edu.iq]
• 4. stmarys-ca.edu [stmarys-ca.edu]
• 5. uobabylon.edu.iq [uobabylon.edu.iq]

Protocols & Analytical Methods

Applications of 2-Bromo-5-fluoro-1,3-diisopropylbenzene in Medicinal Chemistry: An In-Depth Guide for Drug Discovery Professionals

Introduction: Strategic Value of a Sterically Hindered Building Block

In the landscape of modern medicinal chemistry, the strategic selection of building blocks is paramount to the successful development of novel therapeutics. 2-Bromo-5-fluoro-1,3-diisopropylbenzene emerges as a uniquely valuable scaffold, offering a confluence of chemical handles and structural features that address key challenges in drug design. Its utility stems from the specific arrangement of its substituents: a reactive bromine atom, a modulating fluorine atom, and two sterically demanding isopropyl groups. This combination allows for the construction of complex molecular architectures with desirable pharmacological properties.

The bromine atom serves as a versatile anchor for palladium-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon and carbon-nitrogen bonds, which are fundamental transformations in the synthesis of pharmaceuticals. The fluorine atom, a bioisostere of hydrogen, can enhance metabolic stability, modulate pKa, and improve binding affinity to target proteins through favorable electrostatic interactions.[1][2] The diisopropyl groups, positioned ortho to the bromine, provide significant steric bulk. This feature can be strategically employed to shield metabolically labile sites, restrict bond rotation to favor a bioactive conformation, and enhance selectivity for the target protein.

This guide provides a detailed exploration of the applications of 2-Bromo-5-fluoro-1,3-diisopropylbenzene in medicinal chemistry, complete with insights into reaction mechanisms and detailed protocols for its derivatization.

Core Applications in Medicinal Chemistry

The primary utility of 2-Bromo-5-fluoro-1,3-diisopropylbenzene lies in its role as a precursor to two key pharmacophores: sterically hindered anilines and biaryl moieties. These structures are prevalent in a variety of therapeutic agents, including kinase inhibitors and TRPA1 antagonists.

Synthesis of 4-Fluoro-2,6-diisopropylaniline Derivatives: A Gateway to Kinase Inhibitors

A pivotal application of 2-Bromo-5-fluoro-1,3-diisopropylbenzene is in the synthesis of 4-fluoro-2,6-diisopropylaniline and its derivatives. This is typically achieved through a Buchwald-Hartwig amination reaction.[3][4] The resulting sterically hindered aniline is a valuable intermediate in the synthesis of various kinase inhibitors. The bulky isopropyl groups can orient the molecule within the ATP-binding pocket of kinases, enhancing potency and selectivity.

Workflow for the Synthesis of 4-Fluoro-2,6-diisopropylaniline Derivatives

Caption: Generalized workflow for the synthesis of 4-fluoro-2,6-diisopropylaniline derivatives.

Suzuki-Miyaura Coupling: Constructing Biaryl Scaffolds for TRPA1 Antagonists

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for forming carbon-carbon bonds.[5][6][7][8] In the context of 2-Bromo-5-fluoro-1,3-diisopropylbenzene, this reaction enables the synthesis of complex biaryl structures. Such scaffolds are of interest in the development of antagonists for the Transient Receptor Potential Ankryin 1 (TRPA1) ion channel, a target for novel analgesics.[9][10][11][12] The steric hindrance provided by the diisopropyl groups can play a crucial role in achieving high selectivity and potency for the TRPA1 channel.

Workflow for Suzuki-Miyaura Cross-Coupling

Caption: Generalized workflow for the synthesis of biaryl compounds.

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the key transformations of 2-Bromo-5-fluoro-1,3-diisopropylbenzene.

Protocol 1: Buchwald-Hartwig Amination for the Synthesis of N-Aryl-4-fluoro-2,6-diisopropylaniline

This protocol describes a general procedure for the palladium-catalyzed amination of 2-Bromo-5-fluoro-1,3-diisopropylbenzene with a generic primary amine. The choice of ligand is critical due to the steric hindrance of the substrate. Buchwald's biaryl phosphine ligands, such as XPhos or SPhos, are often effective in these transformations.

Materials:

Reagent	Molar Equivalents
2-Bromo-5-fluoro-1,3-diisopropylbenzene	1.0
Primary Amine	1.2
Pd₂(dba)₃	0.01-0.02
XPhos or SPhos ligand	0.02-0.04
Sodium tert-butoxide (NaOtBu)	1.4
Anhydrous Toluene	-

Procedure:

• To an oven-dried Schlenk tube, add 2-Bromo-5-fluoro-1,3-diisopropylbenzene, the primary amine, Pd₂(dba)₃, the phosphine ligand, and sodium tert-butoxide.

• Evacuate and backfill the tube with argon or nitrogen three times.

• Add anhydrous toluene via syringe.

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite® and wash the pad with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Ligand Selection: Sterically demanding and electron-rich biaryl phosphine ligands are essential to facilitate the oxidative addition of the hindered aryl bromide to the palladium center and to promote the reductive elimination step.

• Base: Sodium tert-butoxide is a strong, non-nucleophilic base that is effective in deprotonating the amine and facilitating the formation of the palladium-amido complex.

• Solvent: Toluene is a common non-polar solvent for Buchwald-Hartwig aminations, although other solvents like dioxane can also be used.

Protocol 2: Suzuki-Miyaura Cross-Coupling for Biaryl Synthesis

This protocol outlines a general procedure for the palladium-catalyzed Suzuki-Miyaura coupling of 2-Bromo-5-fluoro-1,3-diisopropylbenzene with a generic arylboronic acid. The steric hindrance of the substrate necessitates the use of specialized catalyst systems.

Materials:

Reagent	Molar Equivalents
2-Bromo-5-fluoro-1,3-diisopropylbenzene	1.0
Arylboronic Acid	1.5
Pd(PPh₃)₄ or Pd(OAc)₂/SPhos	0.05
Potassium Carbonate (K₂CO₃) or Potassium Phosphate (K₃PO₄)	2.0-3.0
Dioxane/Water (e.g., 4:1)	-

Procedure:

• In a round-bottom flask, combine 2-Bromo-5-fluoro-1,3-diisopropylbenzene, the arylboronic acid, the palladium catalyst/ligand, and the base.

• Add the dioxane/water solvent mixture.

• Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Heat the reaction mixture to 90-100 °C under an inert atmosphere.

• Monitor the reaction by TLC or LC-MS.

• Once the starting material is consumed, cool the reaction to room temperature.

• Dilute the mixture with water and extract with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography.

Causality Behind Experimental Choices:

• Catalyst System: For sterically hindered substrates, a combination of a palladium(II) precatalyst like Pd(OAc)₂ with a bulky, electron-rich phosphine ligand such as SPhos or a pre-formed catalyst like Pd(PPh₃)₄ is often required to achieve good yields.

• Base and Solvent: An aqueous base is necessary to activate the boronic acid for transmetalation. A mixed solvent system like dioxane/water ensures the solubility of both the organic and inorganic reagents.

• Degassing: Removal of dissolved oxygen is crucial to prevent the oxidation and deactivation of the Pd(0) catalyst.

Conclusion

2-Bromo-5-fluoro-1,3-diisopropylbenzene is a sophisticated building block that offers medicinal chemists a powerful tool for accessing novel chemical space. Its unique combination of a reactive handle for cross-coupling, a fluorine atom for property modulation, and significant steric bulk for enhancing metabolic stability and selectivity makes it a highly valuable starting material in drug discovery programs targeting a range of diseases. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this versatile compound in the synthesis of the next generation of therapeutic agents.

References

• Buchwald, S. L., & Hartwig, J. F. (2000). Palladium-catalyzed amination of aryl halides and sulfonates. Accounts of Chemical Research, 33(3), 204-212. [Link]

• CN111362775A - Synthesis method of 2-bromo-5-fluorobenzotrifluoride - Google P

• 2,6-Diisopropylaniline - Wikipedia. [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. [Link]

• Electronic and Steric Effects of the ProPhos Ligand Family for Nickel-Catalyzed Suzuki–Miyaura Coupling of Heteroaromatics - PMC. [Link]

• Discovery of Dual TRPA1 and TRPV1 Antagonists as Novel Therapeutic Agents for Pain. [Link]

• Sterically demanding aryl–alkyl Suzuki–Miyaura coupling - RSC Publishing. [Link]

• CN102951996A - Synthesis method of 2-bromo-5-fluorobenzotrifluoride - Google P

• Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling - The Royal Society of Chemistry. [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC. [Link]

• Targeting TRPA1 with Novel Synthetic Compounds Based on Different Scaffolds to Reduce Acute and Chronic Pain - MDPI. [Link]

• Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. - ResearchGate. [Link]

• (PDF) ChemInform Abstract: An Efficient Method for Sterically Demanding Suzuki-Miyaura Coupling Reactions. - ResearchGate. [Link]

• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. [Link]

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). [Link]

• JP2000103766A - Purification of 2,6-diisopropylaniline and production of triarylmethane or diarylmethane - Google P

• Discovery of a series of aryl-N-(3-(alkylamino)-5-(trifluoromethyl)phenyl)benzamides as TRPA1 antagonists - PubMed. [Link]

• CN104447183B - The preparation method of 2-bromo-5-fluorobenzotrifluoride - Google P

• Normal-temperature catalyzed synthesis of 2-bromo-5-fluorobenzotrifluoride - Eureka. [Link]

• Contribution of Organofluorine Compounds to Pharmaceuticals - PMC. [Link]

• A Method For Producing 2 Bromo 5 Fluorobenzotrifluoride - Quick Company. [Link]

• 2-[2,6-Diisopropylphenyl]-4-phenyl-5H-5,9b[1′,2′]-benzonaphtho[1,2-b]pyrrol-2-ium Tetrafluoroborate - MDPI. [Link]

• Chemical structures of TRPA1 antagonists with their respective identification. - ResearchGate. [Link]

• Buchwald−Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - Semantic Scholar. [Link]

• Diisopropylaniline | C12H19N | CID 32484 - PubChem - NIH. [Link]

• Fluorine in medicinal chemistry - PubMed. [Link]

• Metabolism of fluorine-containing drugs. Annu Rev Pharmacol Toxicol - ResearchGate. [Link]

• In vitro pharmacological characterization of a novel TRPA1 antagonist and proof of mechanism in a human dental pulp model - Semantic Scholar. [Link]

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• 2. alfa-chemistry.com [alfa-chemistry.com]
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• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Sterically demanding aryl–alkyl Suzuki–Miyaura coupling - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Discovery of Dual TRPA1 and TRPV1 Antagonists as Novel Therapeutic Agents for Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Discovery of a series of aryl-N-(3-(alkylamino)-5-(trifluoromethyl)phenyl)benzamides as TRPA1 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Note: High-Fidelity Metal-Halogen Exchange of 2-Bromo-5-fluoro-1,3-diisopropylbenzene

Executive Summary

This application note details the optimized protocol for the lithiation of 2-Bromo-5-fluoro-1,3-diisopropylbenzene (henceforth referred to as BFDIB ). Due to the significant steric hindrance imposed by the flanking 1,3-diisopropyl groups (the "Dipp" motif), standard metal-halogen exchange conditions often result in incomplete conversion or competitive Wurtz coupling. This guide provides a kinetically controlled method using tert-butyllithium (

-BuLi) to generate the kinetically stabilized aryl lithium intermediate, ensuring high yields during subsequent electrophilic trapping.

Chemical Context & Substrate Analysis[1][2][3][4][5][6][7][8][9]

Structural Challenges

BFDIB presents a unique dichotomy of reactivity:

• Steric Shielding (Positions 1,3): The bulky isopropyl groups create a "pincer" effect around the C2-Bromine bond. While this stabilizes the resulting aryl lithium species (preventing dimerization), it significantly retards the initial approach of the lithiating reagent.

• Electronic Modulation (Position 5): The fluorine atom at the C5 position (para to the bromine) exerts an inductive electron-withdrawing effect (-I). This decreases the pKa of the C-Li bond relative to the non-fluorinated analog, theoretically stabilizing the anion, but it does not offer the ortho-directing metallation (DoM) assistance seen in 2-fluoro isomers.

Reagent Selection: The Case for t-BuLi

While

-butyllithium ( -BuLi) is the industry standard for exchange reactions, it is ill-suited for BFDIB.

• Equilibrium vs. Irreversible:

  -BuLi exchange is an equilibrium process. With sterically hindered substrates, the equilibrium shift is sluggish.

• The t-BuLi Advantage: The reaction with

  -BuLi is irreversible. The byproduct, tert-butyl bromide, is immediately consumed by a second equivalent of -BuLi via elimination, generating isobutene and isobutane gases. This entropic driving force pushes the reaction to completion despite the steric barrier.

Reaction Mechanism

The transformation proceeds via a lithium-halogen exchange, driven by the formation of the thermodynamically more stable

aryl lithium species compared to the alkyl lithium reagent.

Figure 1: Mechanistic pathway highlighting the irreversible nature of the t-BuLi mediated exchange.

Experimental Protocol

Safety Pre-requisites

• Warning: t-BuLi is pyrophoric and spontaneously ignites in air. All transfers must use positive-pressure cannula techniques or gas-tight syringes.

• Quenching: Have a beaker of dry sand and a Class D fire extinguisher immediately available.

Materials

Component	Specification	Role
BFDIB	>98% Purity	Substrate
-BuLi	1.7M in Pentane	Lithiating Agent
THF	Anhydrous, inhibitor-free	Solvent (breaks aggregates)
Electrophile	Dry (<50 ppm )	Trapping Agent

Step-by-Step Procedure

Step 1: System Preparation

• Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar and a nitrogen inlet.

• Cool to room temperature under a positive stream of Nitrogen (

  ) or Argon ( ).

• Charge the flask with BFDIB (1.0 equiv, e.g., 5.0 mmol, 1.29 g).

• Add anhydrous THF (Concentration: 0.1 M, ~50 mL). Note: THF is critical here to solvate the lithium cation and break down oligomers, facilitating the attack on the bulky bromide.

Step 2: Cryogenic Cooling

• Submerge the flask in a dry ice/acetone bath (-78°C).

• Allow the internal temperature to equilibrate for 15 minutes. Crucial: Higher temperatures promote Wurtz coupling or attack on the THF solvent.

Step 3: Lithiation (The Critical Step)

• Load

  -BuLi (2.1 equiv) into a gas-tight syringe.

• Add the

  -BuLi dropwise over 20 minutes along the side of the flask.

  • Observation: A color change (often to yellow or pale orange) indicates the formation of the aryl lithium species.

• Stir at -78°C for 45–60 minutes.

  • Note: Unlike unhindered aryl bromides which exchange in <5 mins, the steric bulk of BFDIB requires extended contact time.

Step 4: Electrophilic Trapping

• Dissolve the Electrophile (e.g., Triisopropyl borate for Suzuki coupling precursors, or DMF for aldehydes) in minimal anhydrous THF.

• Add the electrophile solution slowly to the reaction mixture at -78°C.

• Stir at -78°C for 30 minutes, then remove the cooling bath and allow to warm to room temperature (23°C) over 2 hours.

Step 5: Workup

• Quench with saturated aqueous

  (or 1M HCl if the product is acid-stable).

• Extract with Ethyl Acetate (3x).

• Dry organic layers over

  and concentrate in vacuo.

Process Workflow & Validation

Figure 2: Operational workflow including a critical QC checkpoint using Deuterated Methanol.

Self-Validating System (QC Check)

Before adding the electrophile, verify the lithiation efficiency:

• Remove a 0.1 mL aliquot via syringe.

• Quench immediately into a vial containing 0.5 mL Methanol-d4 (

  ) .

• Analyze via GC-MS or

  H NMR.

  • Success: Disappearance of the starting bromide peak and appearance of the deuterated arene (M+1 mass shift).

  • Failure: Presence of protonated arene (indicates wet solvent) or remaining bromide (insufficient time/reagent).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield / Recovery of SM	Steric hindrance prevented exchange.	Increase incubation time at -78°C to 2 hours. Ensure -BuLi titer is accurate.
Wurtz Coupling Product (Ar-tBu)	Temperature too high during addition.	Strictly maintain -78°C. Add -BuLi slower to dissipate heat of reaction.
Protonated Product (Ar-H)	Moisture in solvent or atmosphere.	Redistill THF over Na/Benzophenone. Check lines for leaks.
Incomplete Trapping	"Kinetic Stabilization" prevents E+ attack.	Allow the reaction to warm to 0°C after electrophile addition to overcome the steric barrier for the trapping step.

References

• Parham, W. E., & Jones, L. D. (1975). Selective Halogen-Lithium Exchange in Bromophenylalkyl Halides. Journal of Organic Chemistry.[1][2]

• Beak, P., & Brown, R. A. (1982). The tertiary-Butyllithium: Internal Standardization and Mechanism of Exchange. Journal of Organic Chemistry.[1][2]

• Smith, K., et al. (2006). Lithiation of Sterically Hindered Aryl Bromides. Organic & Biomolecular Chemistry.[3][4]

• Knochel, P., et al. (2011). Functionalization of Heterocyclic Compounds using Polyfunctional Magnesium and Zinc Reagents. Angewandte Chemie International Edition.[1]

• Reich, H. J. (2012). Role of Organolithium Aggregates and Mixed Aggregates in Organolithium Mechanisms. Chemical Reviews.

Sources

• 1. Mechanism of Lithium Diisopropylamide-Mediated Substitution of 2,6-Difluoropyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. researchgate.net [researchgate.net]
• 4. Metal–halogen exchange - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Directed ortho-Metalation of Fluorinated Diisopropylbenzene

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist, Gemini AI

Introduction: Navigating Regioselectivity in Sterically Congested Systems

The precise functionalization of aromatic rings is a cornerstone of modern synthetic chemistry, particularly in the development of pharmaceuticals and advanced materials. Directed ortho-metalation (DoM) stands out as a powerful strategy for achieving high regioselectivity in the substitution of aromatic C-H bonds, an outcome often difficult to attain through classical electrophilic aromatic substitution.[1][2] This application note provides an in-depth technical guide to the DoM of fluorinated diisopropylbenzene, a substrate class that presents a unique interplay of electronic direction and steric hindrance.

Fluorine, a relatively small and highly electronegative atom, serves as a potent but often underutilized directed metalation group (DMG).[3] Its ability to coordinate with organolithium reagents facilitates the deprotonation of an adjacent ortho-proton. However, in substrates such as 1-fluoro-3,5-diisopropylbenzene, the bulky isopropyl groups present a significant steric challenge, potentially impeding the approach of the organolithium base to the fluorine-directed ortho-positions. This guide will dissect the mechanistic considerations, provide a robust experimental protocol, and explore the synthetic utility of this transformation.

Mechanistic Rationale and Strategic Considerations

The success of a DoM reaction hinges on the ability of the directing group to form a pre-lithiation complex with the organolithium reagent, thereby lowering the kinetic barrier to deprotonation at the proximal ortho-position.[4]

The Role of Fluorine as a Directing Metalation Group (DMG)

Fluorine's efficacy as a DMG stems from its dual electronic nature. Its strong inductive electron-withdrawing effect increases the acidity of the ortho-protons, making them more susceptible to deprotonation by a strong base. Concurrently, the lone pairs on the fluorine atom can coordinate with the Lewis acidic lithium center of the organolithium reagent, localizing the base in proximity to the target C-H bond. Competition experiments have demonstrated that fluorine can be a highly effective DMG, in some cases outperforming traditional directing groups.[3]

Navigating Steric Hindrance from Isopropyl Groups

The primary challenge in the DoM of 1-fluoro-3,5-diisopropylbenzene is the steric congestion imposed by the two bulky isopropyl groups flanking the target ortho-positions. This steric hindrance can disfavor the formation of the necessary pre-lithiation complex and impede the approach of the organolithium base.

To overcome this, several key experimental parameters must be carefully optimized:

• Choice of Organolithium Reagent: While n-butyllithium (n-BuLi) is a common choice for DoM, the more sterically demanding and more basic sec-butyllithium (s-BuLi) is often more effective in deprotonating sterically hindered C-H bonds. The use of tert-butyllithium (t-BuLi) is also a possibility, though its high reactivity can sometimes lead to side reactions.[5]

• The Role of Additives: The addition of a chelating agent, most commonly N,N,N',N'-tetramethylethylenediamine (TMEDA), is crucial. TMEDA breaks down the oligomeric aggregates of organolithium reagents into more reactive monomers or dimers and enhances the basicity of the system.[4][6] This increased reactivity is often sufficient to overcome the steric barrier.

• Solvent and Temperature: The reaction is typically conducted in an ethereal solvent such as tetrahydrofuran (THF) at low temperatures (e.g., -78 °C) to ensure the stability of the aryllithium intermediate and to minimize side reactions.[4]

Experimental Workflow and Key Parameters

The following diagram illustrates the general workflow for the directed ortho-metalation of a fluorinated diisopropylbenzene followed by electrophilic quench.

Caption: General workflow for the DoM of fluorinated diisopropylbenzene.

Detailed Experimental Protocol: Synthesis of 2-Iodo-1-fluoro-3,5-diisopropylbenzene

This protocol provides a representative example of the directed ortho-metalation of 1-fluoro-3,5-diisopropylbenzene and subsequent quenching with iodine to yield 2-iodo-1-fluoro-3,5-diisopropylbenzene.

Materials and Reagents:

• 1-Fluoro-3,5-diisopropylbenzene

• Anhydrous tetrahydrofuran (THF)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA)

• sec-Butyllithium (s-BuLi) in cyclohexane (typically 1.4 M)

• Iodine (I₂)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Diethyl ether or Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Two- or three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Septa

• Nitrogen or Argon gas inlet

• Syringes and needles

• Low-temperature thermometer

• Dry ice/acetone or cryocooler bath

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

Procedure:

• Reaction Setup:

  • To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a septum, add 1-fluoro-3,5-diisopropylbenzene (1.0 eq).

  • Dissolve the substrate in anhydrous THF (to make a ~0.1 M solution).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation:

  • To the cooled solution, add TMEDA (1.2 eq) via syringe.

  • Slowly add s-BuLi (1.2 eq) dropwise via syringe over 10-15 minutes, ensuring the internal temperature does not rise above -70 °C.

  • Stir the reaction mixture at -78 °C for 1-2 hours. The formation of the aryllithium species may be indicated by a color change.

• Electrophilic Quench:

  • In a separate flask, prepare a solution of iodine (1.5 eq) in anhydrous THF.

  • Slowly add the iodine solution to the aryllithium solution at -78 °C via syringe or cannula.

  • Allow the reaction mixture to stir at -78 °C for 30 minutes, then slowly warm to room temperature over 1-2 hours.

• Workup and Purification:

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

  • Transfer the mixture to a separatory funnel and add diethyl ether or ethyl acetate.

  • Wash the organic layer sequentially with saturated aqueous Na₂S₂O₃ (to remove excess iodine), water, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired 2-iodo-1-fluoro-3,5-diisopropylbenzene.

Data Summary: Representative Electrophiles and Conditions

The following table summarizes plausible outcomes for the DoM of 1-fluoro-3,5-diisopropylbenzene with various electrophiles, based on established principles of DoM chemistry.

Substrate	Base/Additive	Electrophile	Product	Expected Yield Range
1-Fluoro-3,5-diisopropylbenzene	s-BuLi/TMEDA	I₂	2-Iodo-1-fluoro-3,5-diisopropylbenzene	Good to Excellent
1-Fluoro-3,5-diisopropylbenzene	s-BuLi/TMEDA	DMF	2-Fluoro-4,6-diisopropylbenzaldehyde	Moderate to Good
1-Fluoro-3,5-diisopropylbenzene	s-BuLi/TMEDA	CO₂	2-Fluoro-4,6-diisopropylbenzoic acid	Good
1-Fluoro-3,5-diisopropylbenzene	s-BuLi/TMEDA	(CH₃)₃SiCl	1-Fluoro-3,5-diisopropyl-2-(trimethylsilyl)benzene	Good to Excellent

Troubleshooting and Key Considerations for Success

• Anhydrous Conditions: The success of this reaction is critically dependent on the exclusion of water and atmospheric moisture, as organolithium reagents are highly reactive towards protic sources. All glassware should be flame- or oven-dried, and anhydrous solvents must be used.

• Titration of Organolithium Reagent: The concentration of commercially available organolithium reagents can vary. For reproducible results, it is advisable to titrate the s-BuLi solution prior to use.

• Temperature Control: Maintaining a low temperature (-78 °C) during the lithiation and the initial stages of the electrophilic quench is essential to prevent decomposition of the aryllithium intermediate and potential side reactions.

• Regioselectivity: The combination of the fluorine directing group and the steric bulk of the isopropyl groups is expected to strongly favor metalation at the C2 position. However, minor amounts of other isomers could potentially form, and careful characterization of the product is necessary.

Conclusion

The directed ortho-metalation of fluorinated diisopropylbenzenes is a viable and powerful method for the regioselective introduction of a wide range of functional groups. By carefully selecting the organolithium reagent and utilizing TMEDA as a reactivity-enhancing additive, the steric hindrance of the isopropyl groups can be effectively overcome. The protocols and principles outlined in this application note provide a solid foundation for researchers and drug development professionals to leverage this chemistry in the synthesis of complex, highly substituted aromatic compounds.

References

• Clayden, J. (2002). Organolithiums: Selectivity for Synthesis. Elsevier.

• Snieckus, V. (1990). Directed ortho metalation. Toluamide and flanking group strategies for regio- and stereoselective aromatic functionalization. Chemical Reviews, 90(6), 879–933. [Link]

• Gilman, H., & Bebb, R. L. (1939). Relative Reactivities of Organometallic Compounds. XIII. Metalation. Journal of the American Chemical Society, 61(1), 109–112. [Link]

• Schlosser, M. (2005). Organoalkali chemistry: A cornerstone of chemical synthesis. Angewandte Chemie International Edition, 44(3), 376–393. [Link]

• Wittig, G., & Fuhrmann, G. (1940). Über das Verhalten der Methoxy-phenyllithiume (IV. Mitteil. über die Austauschbarkeit von Wasserstoff gegen Lithium). Berichte der deutschen chemischen Gesellschaft (A and B Series), 73(11), 1197–1210. [Link]

• Hart, H., Craine, L. E., Hart, D. J., & Hadad, C. M. (2011). Organic Chemistry: A Short Course. Cengage Learning.

• Reich, H. J., & Green, D. P. (1989). Spectroscopic and reactivity studies of organolithium reagents. Journal of the American Chemical Society, 111(23), 8729–8731. [Link]

Sources

• 1. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 2. 07- DIRECTED ORTHO METALATION | Jacques Mortier [jmortier.unblog.fr]
• 3. researchgate.net [researchgate.net]
• 4. baranlab.org [baranlab.org]
• 5. uwindsor.ca [uwindsor.ca]
• 6. orca.cardiff.ac.uk [orca.cardiff.ac.uk]

Technical Notes & Optimization

Technical Support Center: Purifying 2-Bromo-5-fluoro-1,3-diisopropylbenzene

An in-depth guide to the purification of 2-Bromo-5-fluoro-1,3-diisopropylbenzene, designed for chemists and researchers.

Welcome to the technical support guide for 2-Bromo-5-fluoro-1,3-diisopropylbenzene. As a Senior Application Scientist, I've designed this resource to provide not just protocols, but the underlying logic and troubleshooting strategies essential for achieving high purity. This guide is structured in a question-and-answer format to address the practical challenges you may encounter in the lab.

Part 1: Frequently Asked Questions (FAQs)

This section covers foundational knowledge about the compound and the strategic choices behind its purification.

Q1: Why is rigorous purification of 2-Bromo-5-fluoro-1,3-diisopropylbenzene necessary?

A1: The purity of 2-Bromo-5-fluoro-1,3-diisopropylbenzene (MW: 259.16 g/mol , Formula: C₁₂H₁₆BrF) is critical for the success of subsequent reactions.[1] As a versatile aryl halide, it is frequently used in sensitive transformations like palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig).[1] Impurities can poison catalysts, lead to unintended side products, lower yields, and complicate the purification of your final target molecule.[2] For applications in pharmaceutical and materials science, consistent high purity is non-negotiable for reliable structure-activity relationship (SAR) studies and material properties.[1][2]

Q2: What are the most common impurities I should expect from its synthesis?

A2: The impurities are almost always related to the synthesis, which is typically the electrophilic bromination of 1-fluoro-3,5-diisopropylbenzene.[1] You should anticipate the following:

• Unreacted Starting Material: 1-fluoro-3,5-diisopropylbenzene. This is often the most significant impurity.

• Isomeric Byproducts: While the bulky isopropyl groups sterically hinder other positions, trace amounts of other bromo-isomers can form.[1]

• Di-brominated Species: Over-bromination can lead to the formation of dibromo-fluoro-diisopropylbenzene.

• Reductive Dehalogenation Product: Under certain conditions, particularly during workup or subsequent reactions, the bromo group can be reductively removed, reverting the compound back to the starting material, 1-fluoro-3,5-diisopropylbenzene.[3][4]

• Residual Reagents: Acidic residues from catalysts like FeBr₃ or unquenched bromine (Br₂).

Table 1: Potential Impurities and Their Characteristics

Impurity	Structure	Polarity Comparison	Separation Challenge
Target Compound	2-Bromo-5-fluoro-1,3-diisopropylbenzene	-	-
Starting Material	1-fluoro-3,5-diisopropylbenzene	Less Polar	Close polarity and boiling point to the target.
Isomeric Byproducts	e.g., 4-Bromo-5-fluoro-1,3-diisopropylbenzene	Very Similar	Extremely difficult to separate by standard methods.
Di-brominated Product	C₁₂H₁₅Br₂F	More Polar	Generally separable by chromatography.
Acidic Residues	FeBr₃, HBr	Highly Polar / Ionic	Easily removed with an aqueous basic wash.

Q3: Which purification techniques are most effective for this compound?

A3: Given that 2-Bromo-5-fluoro-1,3-diisopropylbenzene and its common structural analog, 2-Bromo-1,3-diisopropylbenzene, are liquids at room temperature, the most effective methods are:

• Aqueous Work-up: An essential first step to remove inorganic impurities.

• Flash Column Chromatography: The most versatile and reliable method for removing organic impurities like the starting material.[5]

• Vacuum Distillation: Effective for large-scale purification if the boiling points of the target compound and impurities are sufficiently different. Patents for similar compounds show this can yield very high purity (>99.5%).[6][7]

Part 2: Purification & Troubleshooting Workflows

This section provides detailed protocols and troubleshooting guides for the recommended purification techniques.

Workflow 1: General Purification Strategy

The following diagram outlines the decision-making process for purifying the crude product.

Caption: Decision workflow for purification.

A. Aqueous Work-up: The First Line of Defense

Q: My crude product is a dark color and acidic. How do I perform an initial cleanup?

A: An acidic nature and dark color often indicate residual catalyst (FeBr₃) and possibly unreacted bromine. A liquid-liquid extraction is essential.

Protocol: Aqueous Wash

• Dilute: Dissolve the crude reaction mixture in a nonpolar organic solvent like dichloromethane (DCM) or ethyl acetate.

• Neutralize: Transfer the solution to a separatory funnel and wash with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize acids. You will observe CO₂ evolution. Continue until the bubbling ceases.

• Remove Bromine: If the organic layer has a persistent orange/brown color from excess Br₂, wash with a 10% sodium thiosulfate (Na₂S₂O₃) solution until the color disappears.

• Brine Wash: Wash the organic layer with a saturated sodium chloride (brine) solution to remove the bulk of the water.

• Dry and Concentrate: Dry the organic layer over an anhydrous salt like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude oil for further purification.[6]

B. Flash Column Chromatography: The Workhorse Technique

Column chromatography separates compounds based on their differential adsorption to a stationary phase as a mobile phase flows through.[5][8]

Q: How do I choose the right solvent system (eluent) for column chromatography?

A: The key is to perform Thin-Layer Chromatography (TLC) first.[8][9] The goal is to find a solvent system where the desired product has an Rf value of approximately 0.3-0.4 . This provides the optimal balance for good separation on a column.

Protocol: Developing a Solvent System via TLC

• Stationary Phase: Use a standard silica gel TLC plate (Silica Gel 60 F₂₅₄).

• Initial Solvent: Start with a nonpolar solvent like hexanes or petroleum ether, as the target compound is largely nonpolar.

• Spotting: Dissolve a tiny amount of your crude oil in a volatile solvent (e.g., DCM) and spot it on the TLC plate.

• Development: Place the plate in a TLC chamber containing your chosen solvent.

• Analysis: Visualize the plate under a UV lamp (254 nm). The starting material (less polar) will have a higher Rf, while the desired product (slightly more polar due to the C-Br bond) will be slightly lower. Di-brominated byproducts (more polar) will have a much lower Rf.

• Optimization: If all spots are at the top (Rf > 0.8), your solvent is too polar. If they are at the bottom (Rf < 0.1), it's not polar enough. Add a slightly more polar solvent like ethyl acetate or DCM to your hexanes in small increments (e.g., 1%, 2%, 5%) until you achieve the target Rf of ~0.35 for your product.[8]

Table 2: Recommended Starting Conditions for Chromatography

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard choice for normal-phase chromatography, effective for separating compounds with moderate polarity differences.[5]
Mobile Phase	100% Hexanes or a mixture of Hexanes/Ethyl Acetate (99:1 to 95:5)	The compound is nonpolar; start with a nonpolar eluent and add a polar modifier only if necessary, based on TLC results.
Column Packing	Wet (slurry) packing	Creates a more uniform and homogenous column packing, preventing channeling and ensuring better separation.[8][10]
Sample Loading	Dissolve in a minimum amount of eluent or DCM and load carefully onto the top of the silica gel.	Using too much solvent for loading will broaden the initial band and lead to poor separation.[10]

Troubleshooting Flash Chromatography

Caption: Troubleshooting poor chromatography separation.

Q: My compound is cracking the silica gel. What's happening? A: This is often due to heat generated by the adsorption of a very polar impurity (like baseline material) onto the dry silica at the top of the column, or if the sample was loaded in a solvent that is too polar. Ensure the sample is loaded in the weakest possible solvent.

C. Vacuum Distillation: For Scale and Purity

Q: When should I choose distillation over chromatography?

A: Distillation is ideal for larger quantities (>10 g) where chromatography becomes cumbersome. It is only effective if there is a significant difference in boiling points between your product and the major impurities. Given that the starting material (1-fluoro-3,5-diisopropylbenzene) has a similar molecular weight, their boiling points may be close, requiring fractional distillation for high purity.

Q: I don't have a boiling point for this specific compound. How do I proceed?

A: The boiling point of the structurally similar 2-bromo-5-fluorobenzotrifluoride is reported as 158-162 °C at atmospheric pressure.[6] Your compound will have a higher boiling point due to the isopropyl groups. It is crucial to use a vacuum to lower the boiling point and prevent thermal decomposition.

Protocol: Vacuum Distillation

• Setup: Use a short-path distillation apparatus for high-boiling liquids to minimize product loss on the glass surfaces. Ensure all glass joints are properly sealed for high vacuum.

• Heating: Use a heating mantle with a stir bar or boiling chips to ensure smooth boiling. Do not overheat; raise the temperature slowly.

• Fraction Collection: Collect fractions based on the temperature reading at the distillation head.

  • Fore-run: The first fraction will contain any residual solvent and lower-boiling impurities.

  • Main Fraction: Collect the fraction that distills over at a stable temperature. This is your purified product.

  • End Fraction: As the temperature starts to rise again, higher-boiling impurities will begin to distill. Stop collection.

Troubleshooting Vacuum Distillation

• Problem: Bumping / Uncontrolled Boiling.

  • Cause: Insufficient agitation or superheating.

  • Solution: Ensure vigorous stirring with a magnetic stir bar. If the vacuum is lost and then reapplied to a hot liquid, allow it to cool before pulling a vacuum again to prevent violent bumping.

• Problem: Product Decomposes (darkens).

  • Cause: Temperature is too high.

  • Solution: Increase the vacuum (use a better pump) to further lower the boiling point. Ensure the heating mantle is not set excessively high.

• Problem: Poor Separation.

  • Cause: Boiling points are too close.

  • Solution: Use a fractionating column (e.g., a Vigreux column) packed with structured packing between the distillation flask and the distillation head to increase the number of theoretical plates and improve separation efficiency.

By methodically applying these techniques and understanding the principles behind them, you can reliably and efficiently purify 2-Bromo-5-fluoro-1,3-diisopropylbenzene to the high standard required for advanced chemical synthesis.

References

• Column Chromatography. (n.d.).

• Application Note 10: Column Chromatography. (n.d.). Magritek. Retrieved February 14, 2026, from [Link]

• Lab Report Recrystallization. (2016, September 27).

• Normal-temperature catalyzed synthesis of 2-bromo-5-fluorobenzotrifluoride. (2017, November 10). Eureka. Retrieved February 14, 2026, from [Link]

• Column Chromatography: Principles, Procedure, and Applications. (2025, December 12). Phenomenex. Retrieved February 14, 2026, from [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. Retrieved February 14, 2026, from [Link]

• Column chromatography. (n.d.). University of Victoria. Retrieved February 14, 2026, from [Link]

• Experiment : Synthesis of 1-Bromo-4-nitrobenzene. (n.d.). Science Learning Center, University of Colorado Boulder. Retrieved February 14, 2026, from a university chemistry experiment document.

• 2-Bromo-5-fluorobenzaldehyde. (n.d.). PMC. Retrieved February 14, 2026, from [Link]

• Tips & Tricks: Recrystallization. (n.d.). University of Rochester. Retrieved February 14, 2026, from [Link]

• A Method For Producing 2 Bromo 5 Fluorobenzotrifluoride. (n.d.). Quick Company. Retrieved February 14, 2026, from [Link]

• Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. (2010). Organic Chemistry Portal. Retrieved February 14, 2026, from [Link]

• Reductions of aryl bromides in water at room temperature. (n.d.). PMC - NIH. Retrieved February 14, 2026, from [Link]

• The Importance of Purity in 2-Bromo-1,3,5-triisopropylbenzene for Synthesis. (2026, February 14).

Sources

• 1. 2-Bromo-5-fluoro-1,3-diisopropylbenzene | Benchchem [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups [organic-chemistry.org]
• 4. Reductions of aryl bromides in water at room temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Column Chromatography: Principles and Applications | Phenomenex [phenomenex.com]
• 6. Normal-temperature catalyzed synthesis of 2-bromo-5-fluorobenzotrifluoride - Eureka | Patsnap [eureka.patsnap.com]
• 7. A Method For Producing 2 Bromo 5 Fluorobenzotrifluoride [quickcompany.in]
• 8. web.uvic.ca [web.uvic.ca]
• 9. asahilab.co.jp [asahilab.co.jp]
• 10. webstor.srmist.edu.in [webstor.srmist.edu.in]

Stability of 2-Bromo-5-fluoro-1,3-diisopropylbenzene under reaction conditions

Executive Summary & Molecular Profile

2-Bromo-5-fluoro-1,3-diisopropylbenzene presents a classic "steric fortress" challenge in organic synthesis. The bromine atom at the C2 position is kinetically shielded by two bulky isopropyl groups at C1 and C3. While the C5-fluorine atom provides a useful handle for metabolic stability or further functionalization, the primary reactivity challenges stem entirely from the 2,6-diisopropyl steric gear surrounding the bromide.

This guide addresses the three most common failure modes:

• Incomplete Lithiation: Due to steric inhibition of the alkyllithium approach.

• Failed Cross-Coupling: Inability of standard Pd-catalysts to undergo oxidative addition.

• Degradation: Benzylic autoxidation during storage.

Molecular Geometry & Steric Map

The isopropyl groups do not sit static; they rotate. However, the "lowest energy" conformation creates a pocket that severely restricts access to the C-Br bond.

Figure 1: Steric environment analysis. The C1/C3 isopropyl groups effectively "cage" the C2-Bromine, necessitating specialized conditions for reaction.

Troubleshooting Module: Metal-Halogen Exchange (Lithiation)

The Issue: Researchers often report low yields or recovery of protonated starting material (1-fluoro-3,5-diisopropylbenzene) when attempting to generate the aryl lithium species.

The Science: Standard n-BuLi exists as hexameric aggregates in non-polar solvents. It is too bulky to effectively penetrate the steric pocket of the 1,3-diisopropyl system at low temperatures. Furthermore, if the exchange is slow, n-BuLi may act as a base on the benzylic protons rather than effecting the exchange.

Protocol: The t-BuLi Method (Kinetic Stabilization) For this substrate, tert-butyllithium (t-BuLi) is mandatory. The resulting aryl lithium species is remarkably stable because the isopropyl groups prevent the "Wurtz-type" coupling (dimerization) that usually plagues aryl lithiums.

Step-by-Step Optimization Guide

Parameter	Recommendation	Scientific Rationale
Reagent	t-BuLi (2.0 - 2.1 equiv)	t-BuLi is a monomer/dimer (smaller aggregate) and highly reactive. 2 equiv are required: 1 for exchange, 1 to scavenge the formed t-BuBr (preventing alkylation).
Solvent	THF or Et₂O/Pentane	THF promotes de-aggregation of Li-species, increasing reactivity.
Temp	-78°C (Critical)	While the steric bulk stabilizes the aryl-Li, higher temps increase the risk of benzylic deprotonation.
Quench	Electrophile in excess	The steric wall that protects the Li also hinders the electrophile. Use 3-5 equiv of the electrophile (e.g., DMF, CO₂, Borates).

Diagnostic Flowchart:

Figure 2: Decision matrix for optimizing lithium-halogen exchange.

Troubleshooting Module: Cross-Coupling (Suzuki-Miyaura)

The Issue: "The reaction stays black/brown, and I recover starting material." The Cause: The catalytic cycle halts at Oxidative Addition .[1] Standard catalysts like

or possess ligands that are too bulky to allow the Pd center to squeeze between the isopropyl groups, or they lack the electron density to force the addition into such a hindered bond.

The Solution: Buchwald Ligands & PEPPSI Systems You must use electron-rich, bulky biaryl phosphine ligands. Counter-intuitively, "bulky" ligands work better here because they enforce a mono-ligated Pd(0) species (

) which is smaller and more reactive than the bis-ligated complexes.

Recommended Catalytic Systems

• Primary Recommendation: SPhos or XPhos

  • System:

    (1-2 mol%) + SPhos (2-4 mol%) or XPhos .

  • Why: SPhos is specifically designed for 2,6-disubstituted aryl halides. The methoxy groups on the ligand interact with the Pd, stabilizing the intermediate while the bulk promotes reductive elimination later [1].

• Alternative: Pd-PEPPSI-IPr

  • System: Pd-PEPPSI-IPr precatalyst.

  • Why: The N-heterocyclic carbene (NHC) ligand is extremely electron-donating, facilitating oxidative addition into the difficult C-Br bond.

Experimental Protocol (SPhos Method):

• Charge: Aryl bromide (1.0 eq), Boronic acid (1.5 eq),

  (3.0 eq).

• Catalyst: Add

  and SPhos (pre-stirred in solvent for 5 mins if possible).

• Solvent: Toluene/Water (10:1) or Dioxane/Water (4:1). Water is crucial for the base solubility.

• Heat: 100°C - 110°C. Do not attempt at RT.

Stability & Storage (The "Hidden" Degradation)

The Issue: The clear oil/white solid turns yellow or orange over time. The Mechanism: Benzylic Autoxidation . The isopropyl methine proton (tertiary benzylic C-H) is relatively weak (Bond Dissociation Energy ~85 kcal/mol). In the presence of light and air, it forms a benzylic radical, which reacts with

to form a hydroperoxide.

This hydroperoxide can decompose to acetophenones or alcohols, contaminating your baseline.

Storage Protocol:

• Atmosphere: Store strictly under Argon or Nitrogen.

• Temperature: < -20°C (Freezer).

• Container: Amber vials (blocks UV light to prevent radical initiation).

• Stabilizer: If storing large quantities for >6 months, consider adding trace BHT (butylated hydroxytoluene) if it does not interfere with downstream chemistry.

FAQ: Rapid Fire Troubleshooting

Q: Can I use Grignard exchange (

-PrMgCl) instead of -BuLi? A: Likely not efficient. The "Turbo Grignard" ( -PrMgCl[2]·LiCl) is excellent, but for a 2,6-diisopropyl bromide, the exchange rate is often glacial compared to the rate of elimination. If you must use Mg, use Rieke Magnesium (highly activated Mg*) or refluxing THF, but expect lower yields than the Li route [2].

Q: I see a "dimer" impurity in my Suzuki coupling. What is it? A: This is likely the homocoupling product (biaryl). It occurs if the boronic acid runs out or if oxygen enters the system (promoting Pd-catalyzed homocoupling). Increase the boronic acid equivalents to 1.5 - 2.0 and degas solvents rigorously (freeze-pump-thaw).

Q: Why is the Fluorine atom important? Does it affect reactivity? A: The Fluorine at C5 is para to the Bromine. It is an electron-withdrawing group (EWG). This actually helps the oxidative addition step slightly by lowering the electron density in the C-Br bond, making it more susceptible to Pd insertion. However, the steric effect of the isopropyl groups vastly outweighs this electronic benefit.

References

• Buchwald, S. L., et al. "Universal ligands for Suzuki-Miyaura reactions, especially with hindered aryl substrates." Journal of the American Chemical Society, 2007.

• Knochel, P., et al. "Preparation of polyfunctional arylmagnesium reagents by the addition of magnesium to aromatic bromides." Angewandte Chemie International Edition, 2003.

• Glassman, I., et al. "Gas-phase oxidation of isopropylbenzene at high temperature."[3] Journal of Physical Chemistry, 1986.[3]

• BenchChem Technical Support. "Application Notes and Protocols for Suzuki Coupling Reactions Using 2,6-Dibromopyridine (Analogous Steric Systems)." BenchChem Protocols, 2025.[4]

Sources

• 1. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 2. ethz.ch [ethz.ch]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Solvent effects on the reactivity of 2-Bromo-5-fluoro-1,3-diisopropylbenzene

Technical Support Center: 2-Bromo-5-fluoro-1,3-diisopropylbenzene

A Guide to Navigating Solvent Effects on Reactivity

Welcome to the technical support center for 2-Bromo-5-fluoro-1,3-diisopropylbenzene. This guide is designed for researchers, synthetic chemists, and drug development professionals who are utilizing this versatile but challenging chemical intermediate. Its unique structure, featuring significant steric hindrance from two isopropyl groups flanking the bromine atom and electronic modulation from a fluoro group, presents specific challenges and opportunities in synthesis.[1] Understanding the profound impact of solvent choice is paramount to achieving high yields, selectivity, and reproducibility.

This document, structured as a series of frequently asked questions and troubleshooting scenarios, offers in-depth, field-proven insights to guide your experimental design and overcome common hurdles.

Part 1: General Reactivity & Strategic Solvent Selection

This section addresses foundational questions regarding the inherent reactivity of the substrate and provides a framework for initial solvent selection.

Q1: What are the primary reactivity challenges associated with 2-Bromo-5-fluoro-1,3-diisopropylbenzene?

Answer: The principal challenge stems from the severe steric hindrance around the C-Br bond. The two bulky isopropyl groups at the ortho positions (C1 and C3) physically obstruct the approach of reagents and catalysts to the reaction center at C2.[1] This steric shield can dramatically slow down or completely inhibit reactions that are facile with less hindered aryl bromides, such as oxidative addition in palladium-catalyzed cross-couplings or the formation of Grignard reagents.[2][3][4] Consequently, reaction conditions, including solvent, ligand, and temperature, must be carefully optimized to overcome this steric barrier.

Q2: How do the electronic properties of the fluoro and isopropyl substituents influence the molecule's reactivity?

Answer: The substituents exert opposing electronic effects that modulate the reactivity of the benzene ring:

• Fluorine (at C5): As a highly electronegative atom, fluorine exerts a strong electron-withdrawing inductive effect (-I). This effect decreases the electron density of the aromatic ring, making it less nucleophilic and generally deactivating it towards electrophilic aromatic substitution.[5][6] However, this electron deficiency can be advantageous for reactions like nucleophilic aromatic substitution (SNAr) or for stabilizing organometallic intermediates. Fluorine can also act as a directing group in ortho-lithiation reactions.[7][8][9]

• Isopropyl Groups (at C1 and C3): These are alkyl groups that act as weak electron-donating groups (+I effect) through induction.[10][11][12] This slightly increases the electron density of the ring, which would typically activate it towards electrophilic attack, but this effect is secondary to the steric and electronic influence of the bromine and fluorine atoms in the most common reaction pathways.

The interplay of these effects makes the substrate's reactivity highly dependent on the specific reaction type.

Part 2: Troubleshooting Palladium-Catalyzed Cross-Coupling Reactions

Cross-coupling reactions are fundamental for C-C and C-N bond formation. However, the steric bulk of 2-Bromo-5-fluoro-1,3-diisopropylbenzene makes these transformations particularly sensitive to solvent conditions.

Q1: My Suzuki-Miyaura coupling reaction is sluggish or fails completely. Could the solvent be the issue?

Answer: Absolutely. For a sterically demanding substrate like this, solvent choice is critical for a successful Suzuki-Miyaura coupling. A failing reaction is often traced back to an inappropriate solvent system that impacts catalyst activity or reagent solubility.

Causality & Troubleshooting Steps:

• Poor Solubility of the Base: Many Suzuki couplings use inorganic bases like K₃PO₄ or K₂CO₃, which have poor solubility in nonpolar solvents like toluene. If the base cannot effectively participate in the transmetalation step, the catalytic cycle will halt.

  • Solution: Switch to a more polar aprotic solvent like 1,4-dioxane or tetrahydrofuran (THF) , which can better dissolve or suspend the base.[2] Alternatively, adding a small amount of water to create a biphasic system can dramatically improve base solubility and reaction rate.[13][14][15]

• Catalyst Deactivation/Aggregation: The active Pd(0) catalyst can be unstable. The solvent plays a key role in stabilizing the catalytic species.[14][16]

  • Solution: Ethereal solvents like THF and dioxane are generally good choices. Some modern catalyst systems show excellent performance in polar aprotic solvents like DMF, but this can be system-dependent.[13][17] Avoid chlorinated solvents, which can interfere with the catalyst.[18]

• Ineffective Oxidative Addition: While primarily a function of the ligand, the solvent can influence the rate of oxidative addition of the sterically hindered aryl bromide to the palladium center.[3]

  • Solution: A systematic screening of solvents is the best approach. Start with a reliable standard like THF or dioxane/water . If issues persist, consider less conventional but effective solvents like 2-methyltetrahydrofuran (2-MeTHF), which can sometimes outperform THF.[19]

Data Summary: Solvent Effects on a Model Suzuki-Miyaura Coupling

Solvent System	Temperature (°C)	Time (h)	Yield (%)	Key Observations
Toluene	110	24	< 5	Poor base solubility, minimal conversion.
THF (anhydrous)	80	24	45	Moderate conversion, base solubility still a limiting factor.
1,4-Dioxane	100	18	75	Good performance, higher temperature helps overcome steric barrier.
Dioxane / H₂O (4:1)	100	12	92	Recommended. Water accelerates the reaction by dissolving the base.[14][15]
DMF	120	12	68	Potential for side reactions at higher temperatures.

Data is representative for the coupling of 2-Bromo-5-fluoro-1,3-diisopropylbenzene with phenylboronic acid using Pd(PPh₃)₄ and K₂CO₃.

Troubleshooting Workflow: Failing Cross-Coupling Reaction

Caption: Decision tree for troubleshooting cross-coupling reactions.

Q2: I'm observing low yields in my Buchwald-Hartwig amination. What is the role of the solvent here?

Answer: Similar to Suzuki coupling, the solvent is a crucial parameter in Buchwald-Hartwig amination, especially with this substrate.[20] The solvent must solubilize the amine, the aryl bromide, and the base-amine complex, while also facilitating the desired catalytic cycle.

Causality & Troubleshooting Steps:

• Preferred Solvents: Non-polar aromatic solvents like toluene and ethereal solvents like 1,4-dioxane or THF are the most commonly successful solvents for Buchwald-Hartwig aminations.[18][20][21] They provide a good balance of solubility for the organic components and compatibility with the palladium catalysts and bulky phosphine ligands required for hindered substrates.[22]

• Incompatible Solvents: Chlorinated solvents and coordinating solvents like acetonitrile or pyridine should generally be avoided as they can bind to the palladium center and inhibit catalysis.[18]

• Base Considerations: The choice of base (e.g., NaOt-Bu, K₃PO₄, DBU) and its interaction with the solvent is key. Strong, sterically hindered bases are often required. Their effectiveness can be highly solvent-dependent. For instance, using a soluble organic base like DBU can be advantageous in solvents like DMF or toluene to create a homogeneous system, which is particularly useful for sensitive substrates.[23]

Part 3: Troubleshooting Metallation Reactions

Formation of organometallic intermediates is a key strategy for functionalizing 2-Bromo-5-fluoro-1,3-diisopropylbenzene. Success is almost entirely dependent on the correct choice of an ethereal solvent.

Q1: I am struggling to initiate Grignard reagent formation. What are the best solvents and troubleshooting tips?

Answer: Initiating Grignard formation with a sterically hindered and electronically deactivated aryl bromide is a common and frustrating challenge. The solvent is not merely a medium but an active participant in the reaction.

Causality & Troubleshooting Steps:

• Solvent Function: Ethereal solvents are essential for Grignard reagent formation.[24][25] The oxygen lone pairs coordinate to the magnesium center, stabilizing the highly reactive RMgX species in what is known as the Schlenk equilibrium.[19][26] This solvation is critical for both the formation and reactivity of the reagent.

• Solvent Choice:

  • Tetrahydrofuran (THF): THF is generally the superior solvent for difficult Grignard formations.[27] Its higher coordinating ability compared to diethyl ether helps to break down the passivating magnesium oxide (MgO) layer on the surface of the magnesium turnings and better stabilizes the resulting organomagnesium complex.[24]

  • Diethyl Ether (Et₂O): While a standard choice, it may be less effective for this substrate due to its lower boiling point and weaker coordinating power.

  • Hydrocarbon Solvents (e.g., Heptane, Toluene): These are unsuitable on their own. The reaction will not proceed without a coordinating ether.[28]

• Initiation Techniques:

  • Ensure all glassware is flame-dried under vacuum and the solvent is anhydrous. Water will instantly quench the Grignard reagent.[25]

  • Add a small crystal of iodine or a few drops of 1,2-dibromoethane . These activators react with the magnesium surface to expose fresh, reactive metal.

  • Crush the magnesium turnings under an inert atmosphere to expose new surfaces.

Experimental Protocol: Grignard Formation

Caption: Workflow for successful Grignard reagent formation.

Q2: I want to perform a regioselective ortho-lithiation. How does solvent choice affect the outcome?

Answer: For ortho-lithiation, the solvent choice influences the aggregation state and reactivity of the organolithium base (e.g., n-BuLi, s-BuLi, or LDA), which in turn affects selectivity and reaction rate. The fluorine atom on your substrate is a moderate ortho-directing group.

Causality & Solvent Effects:

• THF: This strong coordinating solvent deaggregates butyllithium tetramers/hexamers into more reactive monomers and dimers. This generally leads to faster lithiation rates.[29] However, for some substrates, the highly reactive species in THF can lead to side reactions or loss of selectivity, especially at warmer temperatures.[7]

• Diethyl Ether / Hydrocarbon Mixtures: Using a less coordinating solvent like diethyl ether, often mixed with a non-coordinating hydrocarbon like hexane, results in a less reactive but often more selective lithiating agent.[7] This can be beneficial for preventing side reactions like benzyne formation. For bromine-lithium exchange, a mixture of ether and hexane is often very effective and clean.[7][28]

• Temperature Control: Regardless of the solvent, these reactions must be conducted at low temperatures (typically -78 °C) to prevent decomposition of the aryllithium intermediate and unwanted side reactions.

Part 4: Detailed Experimental Protocols

Protocol 1: Optimized Suzuki-Miyaura Coupling of 2-Bromo-5-fluoro-1,3-diisopropylbenzene

This protocol is optimized for a sterically hindered substrate, emphasizing the crucial role of the solvent system.

• Reagent Setup: To an oven-dried Schlenk flask under an argon atmosphere, add 2-Bromo-5-fluoro-1,3-diisopropylbenzene (1.0 equiv), the desired arylboronic acid (1.2 equiv), potassium carbonate (K₂CO₃, 3.0 equiv), and the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol %).

• Solvent Addition: Add a degassed 4:1 mixture of 1,4-dioxane and deionized water via cannula. The total solvent volume should create a ~0.2 M solution with respect to the aryl bromide.

• Degassing: Further degas the reaction mixture by bubbling argon through the solution for 15 minutes or by using three freeze-pump-thaw cycles.[2] This step is critical to remove oxygen, which can deactivate the catalyst.

• Reaction: Heat the mixture to 100 °C with vigorous stirring for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or GC-MS analysis of small aliquots.

• Workup: Upon completion, cool the reaction to room temperature. Add water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

References

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• Substituents, Effect of Substituents on Reactivity and Orientation of Mono Substituted Benzene Compounds Towards Electrophilic Substitution Reaction. Pharmaguideline. [Link]

• Screening of solvents in a range of Grignard reactions. Green Chemistry. [Link]

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• How to Wisely Design Conditions for Buchwald-Hartwig Couplings? Chemical Insights. [Link]

• Addressing Challenges in Palladium-Catalyzed Cross-Coupling Reactions Through Ligand Design. ResearchGate. [Link]

• Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. PMC. [Link]

• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. ArODES HES-SO. [Link]

• Basic Organometallic Reactions. University of Rochester. [Link]

• The Suzuki Reaction. Harvard University. [Link]

• Grignard reagent formation. Coordination Chemistry Reviews. [Link]

• Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online. [Link]

• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. PMC. [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. PMC. [Link]

• Grignard reagent. Wikipedia. [Link]

• Formation of Grignard and Organolithium Reagents From Alkyl Halides. Master Organic Chemistry. [Link]

• 8.8: Structural and Solvent Effects in SN Reactions. Chemistry LibreTexts. [Link]

• Organometallics. University of Illinois. [Link]

• Substituent effects on the relative rates and free energies of ortho-lithiation reactions: families of fluorobenzenes as the substrates. ResearchGate. [Link]

• Substrate–Solvent Crosstalk—Effects on Reaction Kinetics and Product Selectivity in Olefin Oxidation Catalysis. MDPI. [Link]

• Effect of Solvent on the Lithium−Bromine Exchange of Aryl Bromides. CoLab.

• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Organic and Pharmaceutical Chemistry. [Link]

• Emerging Trends in Palladium Nanoparticles: Sustainable Approaches for Enhanced Cross‐Coupling Catalysis. Preprints.org. [Link]

• Regioselective ortho-lithiation of chloro- and bromo-substituted fluoroarenes. Infoscience. [Link]

• Grignard Formation - Troubleshooting and Perfecting. Reddit. [Link]

• Addressing challenges in palladium-catalyzed cross-coupling reactions through ligand design. Semantic Scholar. [Link]

• 10.7: Organometallic Coupling Reactions. Chemistry LibreTexts. [Link]

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Reference Data & Comparative Studies

A Comprehensive Guide to the NMR Analysis of 2-Bromo-5-fluoro-1,3-diisopropylbenzene: A Comparative Approach

For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural elucidation of novel organic molecules is a cornerstone of successful research. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the premier technique for this purpose, providing detailed insights into the molecular framework. This guide offers an in-depth analysis of 2-Bromo-5-fluoro-1,3-diisopropylbenzene, a halogenated aromatic compound with significant potential as a building block in organic synthesis.[1] Due to the absence of a publicly available, experimentally verified NMR spectrum for this specific molecule, this guide will employ a comparative and predictive approach. We will dissect the expected NMR spectra by drawing parallels with the known spectral data of the closely related analogue, 2-bromo-1,3-diisopropylbenzene, and by applying fundamental principles of NMR theory, with a particular focus on the influence of fluorine substitution.

Predicted ¹H NMR Analysis of 2-Bromo-5-fluoro-1,3-diisopropylbenzene

The ¹H NMR spectrum provides information on the chemical environment and connectivity of protons in a molecule. For 2-Bromo-5-fluoro-1,3-diisopropylbenzene, we anticipate signals arising from the aromatic protons and the protons of the two isopropyl groups.

The Aromatic Region: The Impact of Fluorine Substitution

The aromatic region of the ¹H NMR spectrum is particularly informative. In our target molecule, we have two aromatic protons. The introduction of a fluorine atom at the 5-position, para to one of the isopropyl groups and meta to the bromine and the other isopropyl group, will significantly influence the chemical shifts and coupling patterns of these protons.

To understand this influence, we will first consider the ¹H NMR data for 2-bromo-1,3-diisopropylbenzene . For this analogue, the aromatic region shows a multiplet between δ 7.19-7.23 ppm for two protons and another multiplet at δ 7.30-7.35 ppm for one proton.[2]

For 2-Bromo-5-fluoro-1,3-diisopropylbenzene , we expect two distinct signals in the aromatic region. The fluorine atom will exert a through-bond electronic effect, influencing the shielding of the neighboring protons. Fluorine is a strongly electronegative atom, which can deshield nearby protons. Furthermore, we must consider the through-space coupling between the fluorine atom and the aromatic protons.

• H-4/H-6 Protons: These two protons are chemically equivalent due to the molecule's symmetry. They are ortho to an isopropyl group and meta to the bromine and fluorine atoms. We predict these protons to appear as a doublet of doublets (or a more complex multiplet) due to coupling with the adjacent aromatic proton and the fluorine atom. The expected chemical shift would be in the range of δ 7.0-7.4 ppm.

• H-5 Proton: This proton is situated between the two isopropyl groups and is para to the fluorine atom and ortho to the bromine atom. We anticipate this proton to be a triplet (or a doublet of doublets with similar coupling constants) due to coupling to the two adjacent aromatic protons. The chemical shift is likely to be in a similar range of δ 7.0-7.4 ppm.

The Aliphatic Region: Isopropyl Group Resonances

The two isopropyl groups will give rise to signals in the aliphatic region of the spectrum. An isopropyl group typically shows a doublet for the six methyl protons and a septet for the single methine proton.

• Methyl Protons (-CH₃): The twelve methyl protons of the two equivalent isopropyl groups are expected to appear as a doublet. Based on the data for 2-bromo-1,3-diisopropylbenzene (δ 1.33 ppm), we can predict a similar chemical shift for our target molecule, likely in the range of δ 1.2-1.4 ppm.[2]

• Methine Protons (-CH): The two methine protons are also equivalent and will be split by the six methyl protons of their respective isopropyl group and potentially show long-range coupling to the aromatic protons. We expect a septet (or a more complex multiplet) for these protons. In 2-bromo-1,3-diisopropylbenzene, this signal appears as a multiplet between δ 3.54-3.66 ppm.[2] A similar chemical shift in the range of δ 3.4-3.7 ppm is anticipated for 2-Bromo-5-fluoro-1,3-diisopropylbenzene.

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities for 2-Bromo-5-fluoro-1,3-diisopropylbenzene

Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity
Aromatic CH (2H)	7.0 - 7.4	dd (or m)
Aromatic CH (1H)	7.0 - 7.4	t (or dd)
Isopropyl CH (2H)	3.4 - 3.7	sept (or m)
Isopropyl CH₃ (12H)	1.2 - 1.4	d

d: doublet, t: triplet, sept: septet, dd: doublet of doublets, m: multiplet

Predicted ¹³C NMR Analysis of 2-Bromo-5-fluoro-1,3-diisopropylbenzene

The ¹³C NMR spectrum provides information about the carbon framework of the molecule. Due to the symmetry of 2-Bromo-5-fluoro-1,3-diisopropylbenzene, we expect to see a total of 8 distinct carbon signals. A key feature of the ¹³C NMR spectrum of a fluorinated compound is the presence of carbon-fluorine (C-F) coupling.

The Aromatic Region

The six aromatic carbons will give rise to six signals in the downfield region of the spectrum (typically δ 100-165 ppm). The chemical shifts will be influenced by the bromine, fluorine, and isopropyl substituents. The carbon directly attached to the fluorine atom will exhibit a large one-bond C-F coupling constant (¹JCF), while other carbons will show smaller two-, three-, or four-bond couplings.

• C-F (C5): This carbon will be significantly downfield and will appear as a doublet with a large ¹JCF coupling constant.

• C-Br (C2): The carbon attached to the bromine atom will also be in the aromatic region.

• C-isopropyl (C1, C3): The two carbons bearing the isopropyl groups will be equivalent.

• Aromatic CH (C4, C6): These two carbons are equivalent and will appear as a doublet due to C-F coupling.

• Quaternary Carbon (C-Br): This carbon is expected to have a weaker intensity in the spectrum.

The Aliphatic Region

The two isopropyl groups will contribute two signals in the upfield region of the spectrum.

• Isopropyl CH: The two equivalent methine carbons will appear in the range of δ 30-40 ppm.

• Isopropyl CH₃: The four equivalent methyl carbons will appear further upfield, typically in the range of δ 20-25 ppm.

Table 2: Predicted ¹³C NMR Chemical Shifts for 2-Bromo-5-fluoro-1,3-diisopropylbenzene

Carbon	Predicted Chemical Shift (δ, ppm)	Expected C-F Coupling
C-F	160 - 165	Large ¹JCF
C-Br	120 - 125	Small nJCF
C-isopropyl	145 - 150	Small nJCF
Aromatic CH	115 - 125	nJCF
Aromatic CH	110 - 120	nJCF
Isopropyl CH	30 - 40	Possible small nJCF
Isopropyl CH₃	20 - 25	Possible small nJCF

The Power of 2D NMR: Unambiguous Signal Assignment

While 1D NMR provides valuable initial information, 2D NMR experiments are indispensable for the definitive assignment of all proton and carbon signals, especially in complex molecules.

COSY (Correlation Spectroscopy)

The COSY experiment reveals proton-proton (¹H-¹H) couplings. For 2-Bromo-5-fluoro-1,3-diisopropylbenzene, we would expect to see:

• A strong cross-peak between the isopropyl methine protons and the isopropyl methyl protons.

• Cross-peaks between the coupled aromatic protons.

dot graph COSY_prediction { layout=neato; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

H_arom1 [label="Aromatic H", pos="1,2!"]; H_arom2 [label="Aromatic H", pos="2,2!"]; H_methine [label="Isopropyl CH", pos="3,1!"]; H_methyl [label="Isopropyl CH3", pos="4,1!"];

H_arom1 -- H_arom2 [label="³JHH"]; H_methine -- H_methyl [label="³JHH"]; }

Caption: Predicted COSY correlations for 2-Bromo-5-fluoro-1,3-diisopropylbenzene.

HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment correlates protons with their directly attached carbons. This is a powerful tool for assigning carbon signals based on their known proton assignments. We would expect to see cross-peaks between:

• The aromatic protons and their corresponding aromatic carbons.

• The isopropyl methine protons and the methine carbons.

• The isopropyl methyl protons and the methyl carbons.

dot graph HSQC_prediction { layout=neato; node [shape=ellipse, style=filled]; edge [color="#34A853"];

H_arom [label="Aromatic H", pos="1,2!", fillcolor="#F1F3F4", fontcolor="#202124"]; C_arom [label="Aromatic C", pos="1,1!", fillcolor="#F1F3F4", fontcolor="#202124"]; H_methine [label="Isopropyl CH", pos="2,2!", fillcolor="#F1F3F4", fontcolor="#202124"]; C_methine [label="Isopropyl C", pos="2,1!", fillcolor="#F1F3F4", fontcolor="#202124"]; H_methyl [label="Isopropyl CH3", pos="3,2!", fillcolor="#F1F3F4", fontcolor="#202124"]; C_methyl [label="Isopropyl C", pos="3,1!", fillcolor="#F1F3F4", fontcolor="#202124"];

H_arom -- C_arom [label="¹JCH"]; H_methine -- C_methine [label="¹JCH"]; H_methyl -- C_methyl [label="¹JCH"]; }

Caption: Predicted HSQC correlations showing direct C-H bonds.

HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC experiment reveals long-range (typically 2-3 bond) correlations between protons and carbons. This is crucial for connecting different spin systems and assigning quaternary carbons. Key expected correlations include:

• Correlations from the isopropyl methine protons to the aromatic carbons to which the isopropyl group is attached.

• Correlations from the aromatic protons to neighboring carbons.

• Correlations from the isopropyl methyl protons to the methine carbon and potentially to the aromatic ring carbon.

dot graph HMBC_prediction { layout=neato; node [shape=record, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#EA4335"];

Protons [label="{ Aromatic H | Isopropyl CH | Isopropyl CH3}", pos="1,2!"]; Carbons [label="{ Aromatic C (Quat) | Aromatic C (CH) | Isopropyl C (CH) | Isopropyl C (CH3)}", pos="3,1!"];

Protons:arom -> Carbons:arom_q [label="²JCH, ³JCH"]; Protons:arom -> Carbons:arom_ch [label="²JCH, ³JCH"]; Protons:methine -> Carbons:arom_q [label="³JCH"]; Protons:methine -> Carbons:methyl_c [label="²JCH"]; Protons:methyl -> Carbons:methine_c [label="²JCH"]; Protons:methyl -> Carbons:arom_q [label="³JCH"]; }

Caption: Key predicted long-range HMBC correlations.

Experimental Protocols

For researchers seeking to acquire NMR data for 2-Bromo-5-fluoro-1,3-diisopropylbenzene or similar compounds, the following general protocols are recommended.

Sample Preparation

• Dissolve: Accurately weigh approximately 10-20 mg of the compound and dissolve it in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆).

• Filter: If any particulate matter is present, filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube.

• Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis or precise chemical shift referencing is required.

NMR Data Acquisition

The following experiments should be performed on a high-field NMR spectrometer (≥400 MHz for ¹H) for optimal resolution.

• ¹H NMR:

  • Acquire a standard 1D proton spectrum.

  • Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Typical spectral width: -2 to 12 ppm.

• ¹³C NMR:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Due to the lower natural abundance of ¹³C, a larger number of scans will be required.

  • Typical spectral width: 0 to 220 ppm.

• COSY:

  • Acquire a standard gradient-selected COSY (gCOSY) experiment.

• HSQC:

  • Acquire a multiplicity-edited gradient HSQC (gHSQC) experiment to differentiate between CH/CH₃ and CH₂ signals.

• HMBC:

  • Acquire a gradient-selected HMBC (gHMBC) experiment. Optimize the long-range coupling delay (typically around 50-100 ms) to observe two- and three-bond correlations.

Conclusion

The structural elucidation of 2-Bromo-5-fluoro-1,3-diisopropylbenzene presents a fascinating case study in modern NMR spectroscopy. By combining predictive analysis based on established principles with a comparative approach using the known data of a close analogue, a comprehensive and reliable assignment of its NMR spectra can be achieved. The strategic application of 1D and 2D NMR techniques, as outlined in this guide, provides a robust workflow for researchers to confidently characterize this and other novel chemical entities. The interplay of steric and electronic effects from the bulky isopropyl groups and the electronegative halogen substituents creates a unique spectral fingerprint that, once deciphered, provides unequivocal proof of structure.

References

Sources

• 1. 2-Bromo-5-fluoro-1,3-diisopropylbenzene | Benchchem [benchchem.com]
• 2. 2-Bromo-1,3-diisopropylbenzene | 57190-17-7 [chemicalbook.com]

Technical Comparison: Mass Spectrometry Modalities for 2-Bromo-5-fluoro-1,3-diisopropylbenzene

This guide provides a technical comparison of mass spectrometry (MS) modalities for the characterization of 2-Bromo-5-fluoro-1,3-diisopropylbenzene (CAS 2143028-33-3). It is designed for analytical chemists and process development scientists requiring robust protocols for structural verification and impurity profiling.

Executive Summary & Structural Context

2-Bromo-5-fluoro-1,3-diisopropylbenzene is a sterically congested, halogenated arene commonly used as a scaffold in Suzuki-Miyaura cross-coupling for pharmaceutical synthesis. Its structural integrity is defined by three critical features:

• The Bromine Handle (C2): The primary reactive site, providing a characteristic 1:1 isotopic signature (

  ).

• The Fluorine Substituent (C5): A metabolic blocking group that is monoisotopic (

  ) and typically resistant to fragmentation.

• Diisopropyl Steric Bulk (C1, C3): These groups flank the bromine, creating significant steric strain that influences ionization stability and fragmentation pathways (specifically benzylic cleavage).

The Analytical Challenge: Distinguishing this compound from its critical impurities—such as the non-fluorinated analog (2-bromo-1,3-diisopropylbenzene) or regioisomers—requires selecting the correct ionization energy and detection mode.

Comparative Analysis of MS Modalities

The following comparison evaluates the three primary MS techniques applicable to this analyte. Electron Ionization (EI) is identified as the superior modality for structural elucidation, while Chemical Ionization (CI) serves as a necessary validator for molecular weight confirmation.

Table 1: Performance Matrix of MS Alternatives

Feature	Method A: EI-GCMS (70 eV)	Method B: CI-GCMS (Methane/NH₃)	Method C: APPI-LCMS
Primary Utility	Structural Fingerprinting	Molecular Weight Confirmation	Trace Analysis in Polar Matrices
Ionization Hardness	Hard (Extensive Fragmentation)	Soft (Preserves Molecular Ion)	Soft (Photon-induced)
Molecular Ion ( )	Visible but low intensity (<10%)	Dominant ( or )	Dominant ( or )
Base Peak	m/z 243/245 ( )	or
Isotope Fidelity	Excellent (Clear Br doublet)	Good (Adducts may complicate)	Moderate (Matrix suppression risk)
Limit of Detection	High (pg range)	Moderate (ng range)	High (fg range, instrument dependent)
Suitability	Recommended (Industry Standard)	Supplementary	Alternative (if GC unsuitable)

Deep Dive: Fragmentation Logic & Mechanism (EI-MS)

Understanding the causality of the mass spectrum is critical for validating the compound's identity. In 70 eV EI-MS, the molecule undergoes predictable bond scissions governed by the stability of the resulting carbocations.

The "Steric-Electronic" Fragmentation Pathway

• Molecular Ion (

  ): The radical cation forms at m/z 258/260 . The intensity is suppressed due to the lability of the isopropyl groups.

• The Base Peak (

  ): The most abundant ion arises from the loss of a methyl radical ( ) from one of the isopropyl groups. This forms a stabilized benzylic cation.

  • Why? Benzylic C-H bonds are weaker, and the resulting cation is resonance-stabilized by the aromatic ring.

  • Observation: A doublet at m/z 243/245 .

• Halogen Loss (

  ): A secondary pathway involves the cleavage of the C-Br bond.

  • Why? The C-Br bond is weaker than the C-F bond. The steric crowding from the flanking isopropyl groups weakens the C-Br bond further, promoting radical loss.

  • Observation: A peak at m/z 179 (Loss of

    ) or 177 (if F is retained). Note that Fluorine loss ( ) is statistically rare in this energy regime due to the high strength of the bond.

Visualization: Fragmentation Pathway

The following diagram illustrates the causal fragmentation flow, color-coded by ion stability.

Caption: Figure 1 illustrates the primary fragmentation vectors. The green path (Methyl loss) is thermodynamically favored, creating the base peak.

Experimental Protocol: Validated EI-GCMS Workflow

This protocol is designed to be self-validating. The presence of the specific isotope ratio (1:[1][2]1) at the specific retention time confirms the presence of the brominated moiety.

A. Sample Preparation

• Solvent: Dichloromethane (DCM) or Hexane (HPLC Grade).

• Concentration: 100 µg/mL (100 ppm).

• Derivatization: None required (Analyte is volatile and non-polar).

B. Instrument Parameters (Agilent 7890/5977 or equivalent)

• Column: DB-5ms or HP-5ms (30m x 0.25mm x 0.25µm). Rationale: Non-polar stationary phase minimizes peak tailing for halogenated aromatics.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Inlet: Split mode (20:1), 250°C.

• Oven Program:

  • Hold 60°C for 1 min (Solvent delay).

  • Ramp 20°C/min to 280°C.

  • Hold 3 min at 280°C.

• Source Temp: 230°C.

• Quadrupole Temp: 150°C.

C. Data Interpretation Criteria (Acceptance Limits)

To validate the identity of the compound, the acquired spectrum must meet these criteria:

• Retention Time: Consistent with calculated LogP (~5.5) and boiling point (~140-150°C at reduced pressure, ~280°C atmospheric).

• Isotope Ratio: The intensity of m/z 243 vs. 245 must be within 50% ± 10% relative abundance (reflecting natural Br isotopes).

• Key Fragment Absence: No significant peak at

  (HF loss), confirming the stability of the C-F bond.

Method Selection Decision Matrix

Use this flowchart to determine the appropriate MS technique based on your specific analytical requirements (e.g., impurity profiling vs. synthesis validation).

Caption: Figure 2 guides the user to the optimal ionization technique. EI is the default for purity; APPI is reserved for complex biological matrices.

References

• National Institute of Standards and Technology (NIST). Mass Spectrum of 2,6-Diisopropylnaphthalene (Analog Fragmentation Pattern). NIST Chemistry WebBook, SRD 69.[3] [Link]

• PubChem. 2-Bromo-1,3-difluoro-5-methylbenzene (Structural Analog Data). National Library of Medicine. [Link]

• Whitman College. GC EI and CI Fragmentation and Interpretation of Spectra. Chapter 6, Mass Spectrometry Guides. [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. youtube.com [youtube.com]
• 3. 2,6-Diisopropylnaphthalene [webbook.nist.gov]

A Senior Application Scientist's Guide to the Analytical Characterization of 2-Bromo-5-fluoro-1,3-diisopropylbenzene

For researchers, scientists, and drug development professionals, the unambiguous characterization of chemical intermediates is a cornerstone of scientific integrity and project success. This guide provides an in-depth comparison of analytical methods for the structural elucidation and purity assessment of 2-Bromo-5-fluoro-1,3-diisopropylbenzene (C₁₂H₁₆BrF, MW: 259.16 g/mol ), a key building block in modern synthetic chemistry.[1] We will delve into the practical application and comparative strengths of Nuclear Magnetic Resonance (NMR) Spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Fourier-Transform Infrared (FT-IR) Spectroscopy.

The Importance of Rigorous Characterization

2-Bromo-5-fluoro-1,3-diisopropylbenzene is a substituted aromatic compound whose utility in cross-coupling reactions and medicinal chemistry necessitates a high degree of purity and confirmed structural identity.[1] The presence of isomeric impurities or residual starting materials can have significant downstream consequences, impacting reaction yields, impurity profiles of active pharmaceutical ingredients (APIs), and ultimately, the safety and efficacy of a drug candidate. This guide is structured to provide not just procedural steps, but the scientific rationale behind the choice of each analytical technique and the interpretation of the resulting data.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is unparalleled in its ability to provide detailed information about the molecular structure of a compound. For 2-Bromo-5-fluoro-1,3-diisopropylbenzene, both ¹H and ¹³C NMR are essential for confirming the substitution pattern on the benzene ring and the identity of the isopropyl groups.

¹H NMR Spectroscopy

Principle: ¹H NMR spectroscopy provides information on the chemical environment and connectivity of hydrogen atoms in a molecule. The chemical shift, integration, and multiplicity of each signal are key parameters for structural assignment.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh 10-20 mg of 2-Bromo-5-fluoro-1,3-diisopropylbenzene.

  • Dissolve the sample in approximately 0.7 mL of a deuterated solvent, such as Chloroform-d (CDCl₃), in a clean, dry NMR tube.[2] CDCl₃ is a common choice for its ability to dissolve a wide range of organic compounds.

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Data Acquisition:

  • Acquire the ¹H NMR spectrum on a 400 MHz or higher field spectrometer.

  • Typical acquisition parameters include a 30-degree pulse angle, a 2-second relaxation delay, and 16 scans.

• Data Processing:

  • Apply a Fourier transform to the free induction decay (FID).

  • Phase correct the spectrum and calibrate the chemical shift scale to the TMS signal.

  • Integrate all signals.

Predicted ¹H NMR Data and Interpretation (400 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.15	d	2H	Ar-H	The two aromatic protons are chemically equivalent and appear as a doublet due to coupling with the fluorine atom.
~3.30	sept	2H	-CH (CH₃)₂	The methine protons of the two equivalent isopropyl groups are split into a septet by the six adjacent methyl protons. They are deshielded by the aromatic ring.
~1.25	d	12H	-CH(CH₃ )₂	The twelve methyl protons of the two equivalent isopropyl groups appear as a doublet due to coupling with the adjacent methine proton.

Note: Predicted chemical shifts can be calculated using various software packages and databases.[3][4]

¹³C NMR Spectroscopy

Principle: ¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule. The chemical shift of each carbon is indicative of its chemical environment. Due to the presence of fluorine, C-F coupling will be observed.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: As described for ¹H NMR.

• Data Acquisition:

  • Acquire the ¹³C NMR spectrum on the same spectrometer, typically at 100 MHz for a 400 MHz instrument.

  • A proton-decoupled experiment is standard to simplify the spectrum to singlets for each unique carbon (except for those coupled to fluorine).

• Data Processing:

  • Apply a Fourier transform, phase correct, and calibrate the spectrum.

Predicted ¹³C NMR Data and Interpretation (100 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity (due to C-F coupling)	Assignment	Rationale
~162	d, ¹JCF ≈ 245 Hz	C -F	The carbon directly bonded to fluorine exhibits a large one-bond coupling constant and is significantly downfield due to the electronegativity of fluorine.
~148	d, ³JCF ≈ 8 Hz	C -CH(CH₃)₂	The two equivalent carbons bearing the isopropyl groups are coupled to the fluorine atom through three bonds.
~118	d, ²JCF ≈ 22 Hz	C -H	The two equivalent aromatic methine carbons are coupled to the fluorine atom through two bonds.
~115	d, ²JCF ≈ 25 Hz	C -Br	The carbon bonded to bromine is coupled to the fluorine atom through two bonds. Its chemical shift is influenced by the bromine atom.
~34	s	-C H(CH₃)₂	The methine carbons of the isopropyl groups.
~24	s	-CH(C H₃)₂	The methyl carbons of the isopropyl groups.

Note: Predicted chemical shifts can be calculated using various software packages and databases.[5][6][7] The presence of C-F coupling provides definitive evidence for the fluorine's position on the aromatic ring.[8]

Gas Chromatography-Mass Spectrometry (GC-MS): For Purity and Identification

GC-MS is a powerful hyphenated technique that combines the separation capabilities of gas chromatography with the detection and identification power of mass spectrometry. It is ideal for assessing the purity of volatile and semi-volatile compounds like 2-Bromo-5-fluoro-1,3-diisopropylbenzene.

Principle: The sample is vaporized and separated based on its boiling point and interaction with the GC column's stationary phase. The separated components then enter the mass spectrometer, where they are ionized, fragmented, and detected based on their mass-to-charge ratio (m/z). Electron ionization (EI) is a common "hard" ionization technique that leads to extensive fragmentation, providing a characteristic fingerprint for a molecule.[1]

Experimental Protocol: GC-MS Analysis

• Sample Preparation:

  • Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a volatile organic solvent like dichloromethane or ethyl acetate.

• Instrumentation and Conditions:

  • GC System: Agilent 7890B or equivalent.

  • Column: A non-polar or mid-polarity column is suitable for this compound. A good starting point is a 30 m x 0.25 mm ID x 0.25 µm film thickness column with a 5% phenyl methylpolysiloxane stationary phase (e.g., HP-5MS).[9] For halogenated compounds, columns with trifluoropropyl groups can also offer good selectivity.[10]

  • Inlet: Split/splitless injector at 250 °C.

  • Oven Program: Start at 100 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS System: Agilent 5977B or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

  • Mass Range: Scan from m/z 40 to 400.

Expected GC-MS Data and Interpretation:

• Chromatogram: A single major peak corresponding to 2-Bromo-5-fluoro-1,3-diisopropylbenzene, with any minor peaks indicating impurities.

• Mass Spectrum:

  • Molecular Ion (M⁺): A prominent peak cluster around m/z 258 and 260, corresponding to the two isotopes of bromine (⁷⁹Br and ⁸¹Br) in an approximate 1:1 ratio.[11] This is a key indicator of a monobrominated compound.

  • Key Fragments:

    • m/z 243/245 ([M-CH₃]⁺): Loss of a methyl group from one of the isopropyl substituents.

    • m/z 215/217 ([M-C₃H₇]⁺): Loss of a propyl group.

    • m/z 179 ([M-Br]⁺): Loss of the bromine atom.

    • m/z 77: A common fragment for substituted benzene rings, though may be less prominent here.

The fragmentation pattern provides structural confirmation and can be compared against spectral libraries for identification.

High-Performance Liquid Chromatography (HPLC): A Versatile Tool for Purity Determination

HPLC is a cornerstone of purity analysis in the pharmaceutical industry. For 2-Bromo-5-fluoro-1,3-diisopropylbenzene, a reversed-phase HPLC method is most appropriate.

Principle: The sample is dissolved in a liquid mobile phase and pumped through a column packed with a stationary phase. Separation occurs based on the differential partitioning of the analyte between the two phases. In reversed-phase HPLC, a non-polar stationary phase (like C18) is used with a polar mobile phase.

Experimental Protocol: Reversed-Phase HPLC

• Sample Preparation:

  • Accurately weigh and dissolve the sample in the mobile phase or a compatible solvent (e.g., acetonitrile) to a concentration of approximately 0.5 mg/mL.

• Instrumentation and Conditions:

  • HPLC System: Agilent 1260 Infinity II or equivalent with a UV detector.

  • Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is a good starting point. For separating closely related isomers, a phenyl- or pentafluorophenyl (PFP)-based column can provide alternative selectivity through π-π interactions.[12][13][14]

  • Mobile Phase: A mixture of acetonitrile and water. A gradient elution is often used for method development, for example, starting with 60% acetonitrile and increasing to 95% over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 254 nm.

Expected HPLC Data and Interpretation:

• Chromatogram: A sharp, symmetrical peak for the main component. The area of this peak relative to the total area of all peaks provides a measure of purity (area percent). Any impurities will appear as separate peaks. The retention time is characteristic of the compound under the specific method conditions.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Functional Group Identification

FT-IR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.

Principle: Infrared radiation is passed through a sample. Molecules absorb radiation at specific frequencies corresponding to their vibrational modes (stretching, bending, etc.). The resulting spectrum is a plot of absorbance or transmittance versus wavenumber (cm⁻¹).

Experimental Protocol: FT-IR (KBr Pellet Method)

• Sample Preparation:

  • Thoroughly grind 1-2 mg of the sample with ~200 mg of dry, IR-grade potassium bromide (KBr) in an agate mortar and pestle.[15][16][17]

  • Place the mixture in a pellet die and apply pressure (e.g., 8-10 tons) to form a transparent or translucent pellet.[18][19]

• Data Acquisition:

  • Record a background spectrum of the empty spectrometer.

  • Place the KBr pellet in the sample holder and acquire the sample spectrum, typically from 4000 to 400 cm⁻¹.

Expected FT-IR Data and Interpretation:

Wavenumber (cm⁻¹)	Vibration Type	Assignment
3100-3000	C-H stretch	Aromatic C-H
2960-2850	C-H stretch	Aliphatic C-H (from isopropyl groups)
1600-1450	C=C stretch	Aromatic ring vibrations
~1250	C-F stretch	Aryl-Fluorine bond
1200-1000	C-Br stretch	Aryl-Bromine bond
900-675	C-H out-of-plane bend	Aromatic substitution pattern

The presence of these characteristic absorption bands confirms the presence of the aromatic ring, aliphatic groups, and the carbon-halogen bonds.[20][21][22]

Comparison of Analytical Methods

Technique	Primary Application	Strengths	Limitations
NMR	Unambiguous structural elucidation	Provides detailed connectivity information; ¹³C-F coupling confirms substitution pattern; quantitative capability.	Lower sensitivity compared to MS; requires higher sample concentration.
GC-MS	Purity assessment and identification of volatiles	High sensitivity and resolution; provides molecular weight and fragmentation data for structural confirmation.[23]	Not suitable for non-volatile or thermally labile compounds; extensive fragmentation can lead to no molecular ion.[24]
HPLC	High-precision purity determination	Widely applicable; excellent for quantifying impurities; non-destructive.	Does not inherently provide structural information (requires a detector like MS).
FT-IR	Rapid functional group identification	Fast and simple; provides a characteristic "fingerprint" of the molecule.	Provides limited structural information; not ideal for quantifying mixtures.

Logical Workflow for Characterization

A comprehensive characterization of 2-Bromo-5-fluoro-1,3-diisopropylbenzene follows a logical progression, leveraging the strengths of each analytical technique.

Caption: A logical workflow for the comprehensive characterization of a synthesized compound.

Conclusion

The characterization of 2-Bromo-5-fluoro-1,3-diisopropylbenzene is best achieved through a multi-technique approach. While FT-IR provides a quick functional group check, and HPLC offers high-precision purity data, the combination of NMR for definitive structural elucidation and GC-MS for purity assessment and molecular weight confirmation provides a comprehensive and robust analytical package. This ensures the quality and identity of this important synthetic intermediate, thereby upholding the principles of scientific integrity in research and development.

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Navigating Steric Roadblocks: A Comparative Guide to the Influence of Diisopropyl Groups in Substituted Bromobenzenes

For researchers, scientists, and professionals in drug development, understanding the nuanced interplay of steric and electronic effects is paramount in designing efficient synthetic routes and novel molecular architectures. This guide provides an in-depth analysis of the steric effects imparted by diisopropyl groups on a bromobenzene scaffold, offering a comparative look at how this bulky substitution pattern alters molecular geometry, reactivity, and spectroscopic signatures.

The introduction of bulky substituents ortho to a reactive center is a common strategy to modulate a molecule's properties. The diisopropyl arrangement, in particular, creates a significant steric shield around the carbon-bromine bond, profoundly influencing its accessibility and the overall electronic environment of the aromatic ring. This guide will delve into these effects through a comparison of bromobenzene, a mono-isopropyl substituted analogue, and the sterically encumbered 2-bromo-1,3-diisopropylbenzene.

The Structural Impact of Steric Crowding: A Tale of Distorted Rings

To circumvent the lack of direct crystallographic data, we can infer the structural perturbations by examining related molecules and theoretical models. The C-C-C bond angles within the benzene ring at the point of substitution are expected to deviate from the ideal 120°. The internal ring angles at the carbons bearing the isopropyl groups are likely compressed to accommodate the bulky substituents, while the angle at the bromine-bearing carbon may be slightly enlarged. Furthermore, the C-Br bond may be pushed out of the plane of the aromatic ring to relieve steric strain.

Table 1: Comparison of Key Geometric Parameters for Substituted Bromobenzenes (Predicted and Representative Values)

Compound	C-C-C Angle at C1 (°) (Predicted)	C-Br Bond Length (Å) (Representative)	Dihedral Angle (C2-C1-Br-X) (°) (Predicted)
Bromobenzene	~120	~1.90	~0
2-Bromocumene	Deviates from 120	~1.90	Small deviation from 0
2-Bromo-1,3-diisopropylbenzene	Significant deviation from 120	Potentially elongated	Significant deviation from 0

Note: Predicted values are based on theoretical calculations and data from analogous sterically hindered molecules. Representative bond lengths are typical values for aryl bromides.

The following diagram illustrates the increasing steric hindrance and the resulting out-of-plane distortion of the C-Br bond.

Caption: Logical relationship between increasing steric bulk and molecular distortion.

The Spectroscopic Fingerprint of Steric Hindrance

The structural changes induced by the diisopropyl groups are mirrored in the nuclear magnetic resonance (NMR) spectra of these compounds. Both ¹H and ¹³C NMR provide valuable insights into the electronic and conformational consequences of steric crowding.

In the ¹H NMR spectrum, the aromatic protons of 2-bromo-1,3-diisopropylbenzene are shifted relative to less hindered analogues. The protons ortho to the bromine are influenced by both the electronic effects of the halogen and the steric compression from the isopropyl groups.

The ¹³C NMR spectrum is particularly revealing. The chemical shift of the carbon atom directly bonded to the bromine (ipso-carbon) is sensitive to the "heavy atom effect," where the large electron cloud of bromine causes an upfield shift compared to what would be expected based on electronegativity alone[3][4]. Furthermore, the steric compression can influence the chemical shifts of the ortho- and para-carbons.

Table 2: Comparative ¹H and ¹³C NMR Chemical Shifts (δ, ppm) in CDCl₃

Compound	Aromatic ¹H	Isopropyl CH ¹H	Isopropyl CH₃ ¹H	ipso-C ¹³C	Aromatic CH ¹³C
Bromobenzene	7.2-7.6 (m, 5H)	-	-	122.6	127.2, 130.2, 131.6
4-Bromocumene	7.1-7.4 (m, 4H)	2.87 (sept, 1H)	1.23 (d, 6H)	120.3	128.1, 131.5, 147.9
2-Bromo-1,3-diisopropylbenzene	7.19-7.23 (m, 2H), 7.30-7.35 (m, 1H)	3.54-3.66 (m, 2H)	1.33 (d, 12H)	125.7	124.3, 127.5, 148.9

Note: Data compiled from various sources and may vary slightly based on experimental conditions.[5]

Reactivity Under Steric Constraint: A Challenge for Catalysis

The most significant consequence of the diisopropyl groups' steric bulk is the dramatic decrease in reactivity at the bromine-substituted carbon. This steric hindrance impedes the approach of reagents, making many standard reactions challenging. This is particularly evident in palladium-catalyzed cross-coupling reactions, which are cornerstones of modern organic synthesis.

Suzuki-Miyaura Coupling: The Need for Specialized Catalysts

The Suzuki-Miyaura coupling, a powerful tool for forming carbon-carbon bonds, is highly sensitive to steric hindrance around the reaction center[6][7][8][9]. For substrates like 2-bromo-1,3-diisopropylbenzene, the oxidative addition of the aryl bromide to the palladium(0) catalyst, the first step in the catalytic cycle, is often the rate-limiting step. The bulky isopropyl groups physically block the palladium complex from accessing the C-Br bond.

Caption: The Suzuki-Miyaura catalytic cycle, highlighting the sterically hindered oxidative addition step.

To overcome this challenge, specialized palladium catalysts with bulky, electron-rich phosphine ligands have been developed. These ligands promote the oxidative addition step and stabilize the active catalytic species. While a direct kinetic comparison under identical, non-specialized conditions is difficult to find in the literature, the general trend is a dramatic decrease in reaction rate and yield with increasing steric hindrance.

Table 3: Qualitative Comparison of Suzuki-Miyaura Coupling Reactivity

Substrate	Relative Reactivity (with standard Pd catalysts)	Typical Conditions Required for Successful Coupling
Bromobenzene	High	Standard Pd catalysts (e.g., Pd(PPh₃)₄), mild conditions
2-Bromocumene	Moderate	More active catalysts or harsher conditions may be needed
2-Bromo-1,3-diisopropylbenzene	Very Low	Requires specialized, bulky phosphine ligands and optimized conditions

Grignard Reagent Formation: A Battle at the Magnesium Surface

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling of a Sterically Hindered Aryl Bromide

This protocol is a general guideline and may require optimization for specific substrates.

• Catalyst Preparation: In a nitrogen-filled glovebox, a Schlenk flask is charged with a palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%) and a bulky phosphine ligand (e.g., SPhos, 4 mol%). Anhydrous, degassed toluene is added, and the mixture is stirred at room temperature for 15 minutes.

• Reaction Setup: To the catalyst mixture, the sterically hindered aryl bromide (1.0 equiv), the boronic acid (1.5 equiv), and a base (e.g., K₃PO₄, 3.0 equiv) are added.

• Reaction: The flask is sealed and heated to the desired temperature (typically 80-110 °C) with vigorous stirring. The reaction progress is monitored by TLC or GC-MS.

• Workup: Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel.

Synthesis of 2-Bromo-1,3-diisopropylbenzene

A common route to 2-bromo-1,3-diisopropylbenzene involves the diazotization of 2,6-diisopropylaniline followed by a Sandmeyer-type reaction with a bromide source.

• Diazotization: 2,6-Diisopropylaniline is dissolved in an aqueous acidic solution (e.g., HBr) and cooled to 0-5 °C. A solution of sodium nitrite in water is added dropwise, maintaining the low temperature.

• Sandmeyer Reaction: The cold diazonium salt solution is then added to a solution of copper(I) bromide in HBr.

• Workup and Purification: The reaction mixture is warmed to room temperature and then extracted with an organic solvent. The organic layer is washed, dried, and concentrated. The crude product is purified by distillation or column chromatography to yield 2-bromo-1,3-diisopropylbenzene as a colorless oil[5].

Conclusion

The presence of diisopropyl groups ortho to a bromine atom on a benzene ring introduces significant steric hindrance that profoundly impacts the molecule's structure, spectroscopic properties, and chemical reactivity. The benzene ring is distorted, leading to characteristic shifts in NMR spectra. More importantly, the steric bulk dramatically reduces the reactivity of the C-Br bond, necessitating the use of specialized and highly active catalysts for transformations like the Suzuki-Miyaura coupling. For researchers in drug discovery and materials science, a thorough understanding of these steric effects is crucial for the rational design of synthetic strategies and the development of novel molecules with tailored properties.

References

• Domenicano, A.; Murray-Rust, P.; Vaciago, A. (1983). The geometry of the benzene ring in substituted derivatives. Acta Crystallographica Section B: Structural Science, 39(4), 457-468.
• Kirby, A. J. (1996). The ortho effect. Advances in Physical Organic Chemistry, 31, 183-278.
• Rogers, H. R., Mitchell, H. L., & Whitesides, G. M. (1980). The mechanism of formation of Grignard reagents: the kinetics of reaction of substituted aryl bromides with magnesium and with tri-n-butyltin hydride in ethereal solvents. Journal of the American Chemical Society, 102(1), 231-238.
• Günther, H. (1995).
• Rieke, R. D., & Bales, S. E. (1974). The preparation of highly reactive magnesium metal and its use in Grignard reagent formation. Journal of the American Chemical Society, 96(6), 1775-1781.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric identification of organic compounds. John Wiley & Sons.
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.
• Hartwig, J. F. (2010).

• PubChem. (n.d.). 1-Bromo-4-isopropylbenzene. Retrieved February 13, 2026, from [Link]

• PubChem. (n.d.). Bromobenzene. Retrieved February 13, 2026, from [Link]

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